Ethyl 3-[4-(bromomethyl)phenyl]propanoate

• CAS: 56703-35-6

Core Science & Biosynthesis

Ethyl 3-[4-(bromomethyl)phenyl]propanoate: A Bifunctional Scaffold for Advanced Chemical Biology

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the need for versatile, rigidified linkers that can bridge distinct pharmacophores without compromising the physicochemical integrity of the final molecule. Ethyl 3-[4-(bromomethyl)phenyl]propanoate (EBMPP) —also referred to in patent literature as ethyl 4-(bromomethyl)hydrocinnamate[1]—serves as a premier bifunctional building block. It features an electrophilic benzyl bromide moiety for rapid nucleophilic capture and an ethyl ester that acts as a masked carboxylic acid. This guide deconstructs the structural logic, synthesis, and application of EBMPP, providing a self-validating framework for its use in Targeted Protein Degradation (TPD) and covalent inhibitor design.

Structural and Physicochemical Profiling

The architectural brilliance of EBMPP lies in its orthogonal reactivity. The benzyl bromide is a "soft" electrophile, highly reactive toward amines and thiols via an SN2 mechanism. Conversely, the ethyl ester is inert under mild alkylation conditions, requiring deliberate saponification to unmask the acid for subsequent amide coupling.

Quantitative Data: Physicochemical Properties

Property	Value	Causality / Significance in Drug Design
Chemical Formula	C12H15BrO2	Dictates the mass-to-charge ratio (m/z 271.0) for LC-MS tracking.
Molecular Weight	271.15 g/mol	Optimal size for a rigidified linker segment; balances reach and lipophilicity.
LogP (Predicted)	~3.2	Enhances cell permeability of the intermediate before final assembly.
Electrophile Type	Benzyl Bromide	Highly reactive toward soft nucleophiles via SN2, avoiding SN1 side reactions.
Protecting Group	Ethyl Ester	Prevents premature polymerization; stable under mild basic alkylation conditions.

Mechanistic Synthesis Workflow

The synthesis of EBMPP relies on a two-step sequence starting from commercially available 3-(4-methylphenyl)propanoic acid.

Causality of Reagent Selection:

• Esterification: We convert the free acid to an ethyl ester first. If we attempted to brominate the free acid directly, the resulting bromomethyl acid could self-polymerize via intermolecular alkylation. As detailed in , the ethyl ester acts as a robust, temporary protecting group[2].

• Bromination: We utilize N-Bromosuccinimide (NBS) rather than elemental bromine (Br2). Br2 can lead to unwanted electrophilic aromatic substitution on the electron-rich phenyl ring. NBS, activated by a radical initiator like Azobisisobutyronitrile (AIBN), maintains a low, steady-state concentration of bromine radicals. This ensures exquisite regioselectivity for the benzylic position via the [3].

Figure 1: Two-step synthesis of EBMPP via esterification and Wohl-Ziegler bromination.

Applications in Medicinal Chemistry (PROTACs)

In the realm of Proteolysis Targeting Chimeras (PROTACs), linker design is as critical as the selection of the warhead or E3 ligase ligand. While flexible PEG chains are common, they often incur a high entropic penalty upon ternary complex formation. According to critical reviews on , introducing rigidified elements can optimize the spatial orientation of the ligands[4]. EBMPP introduces a rigid phenyl ring into the linker trajectory, which can engage in π-π stacking interactions with the target protein surface, stabilizing the ternary complex and enhancing degradation efficiency.

Figure 2: Modular PROTAC assembly utilizing EBMPP as a rigidified, bifunctional linker.

Validated Experimental Protocols

Protocol A: Synthesis via Wohl-Ziegler Bromination

Objective: Convert Ethyl 3-(4-methylphenyl)propanoate to EBMPP. Self-Validating Mechanism: The reaction progress is tracked by 1H-NMR. The disappearance of the benzylic methyl singlet (~2.3 ppm) and the emergence of a new benzylic methylene singlet (~4.5 ppm) provides absolute confirmation of successful bromination.

Step-by-Step Methodology:

• Preparation: Dissolve Ethyl 3-(4-methylphenyl)propanoate (1.0 eq) in anhydrous acetonitrile (MeCN) (0.2 M concentration). Note: MeCN is preferred over toxic CCl4 as it adequately stabilizes the radical intermediates while remaining environmentally compliant.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) and AIBN (0.05 eq).

• Initiation: Heat the mixture to 80 °C under a nitrogen atmosphere. The thermal decomposition of AIBN initiates the radical chain reaction.

• Monitoring: After 3 hours, sample the reaction. Perform a mini-workup and check via 1H-NMR.

• Workup: Cool to room temperature, filter off the precipitated succinimide by-product, and concentrate the filtrate. Purify via silica gel chromatography (Hexanes/EtOAc) to yield EBMPP as a pale yellow oil.

Protocol B: N-Alkylation of a Secondary Amine (PROTAC Assembly)

Objective: Attach a target-binding ligand (containing a secondary amine) to the EBMPP linker. Self-Validating Mechanism: Bromine has two stable isotopes (79Br and 81Br) in a ~1:1 ratio. In LC-MS, the starting material will show a distinct isotopic doublet (e.g., m/z 271/273). The successful displacement of the bromide ion results in the complete disappearance of this doublet, replaced by the exact mass of the alkylated product.

Step-by-Step Methodology:

• Preparation: Dissolve the amine-containing ligand (1.0 eq) and EBMPP (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Base Addition: Add anhydrous Potassium Carbonate (K2CO3) (2.0 eq). Causality: K2CO3 is a mild, insoluble base that acts as an acid sponge to neutralize the generated HBr without causing premature hydrolysis of the ethyl ester.

• Reaction: Stir at room temperature for 12 hours.

• Validation: Analyze an aliquot via LC-MS. Confirm the disappearance of the isotopic doublet.

• Isolation: Dilute with water and extract with Ethyl Acetate. Wash the organic layer with brine, dry over Na2SO4, and concentrate for subsequent saponification and E3 ligase coupling.

References

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 9th Edition Source: Wiley URL:[Link]

• Greene's Protective Groups in Organic Synthesis, 6th Edition Source: Wiley URL:[Link]

• Current strategies for the design of PROTAC linkers: a critical review Source: PMC (National Institutes of Health) URL:[Link]

• Patent CH617676A5: Compounds containing a five-membered ring having two side-chains Source: Google Patents URL

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• 1. CH617676A5 - - Google Patents [patents.google.com]
• 2. Greene's Protective Groups in Organic Synthesis, 2 Volume Set, 6 ed | WILEY | 9781394233168 [neutrino.shop-pro.jp]
• 3. wiley.com [wiley.com]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Ethyl 3-[4-(bromomethyl)phenyl]propanoate

Executive Summary & Strategic Utility

Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a highly versatile, bifunctional building block widely utilized in medicinal chemistry, bioconjugation, and the synthesis of complex therapeutics such as. As a Senior Application Scientist, I frequently leverage this molecule to design custom linkers. Its strategic value lies in its orthogonal reactivity: it possesses a highly electrophilic benzylic bromide primed for nucleophilic attack, coupled with a stable ethyl ester that serves as a protected carboxylate for downstream amide coupling.

Molecular Architecture & Physicochemical Properties

The fundamental identity of ethyl 3-[4-(bromomethyl)phenyl]propanoate is defined by its molecular formula C12H15BrO2 , which corresponds to a molecular weight of 271.15 g/mol [1][2]. Structurally, it features a central phenyl ring substituted at the para positions, creating a rigid, directional spacer ideal for maintaining defined distances between conjugated biological ligands.

To facilitate rapid reference during assay design and reagent calculation, the core quantitative data for this molecule and its closely related isomeric analogs (e.g., CAS 1261862-73-0)[3] are summarized below.

Table 1: Physicochemical Profile

Property	Value
Chemical Name	Ethyl 3-[4-(bromomethyl)phenyl]propanoate
Molecular Formula	C12H15BrO2[1]
Molecular Weight	271.15 g/mol [2]
Exact Mass	270.0255 Da
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	2
Isomeric Analog CAS	1261862-73-0 (Ethyl 4-bromo-3-methylbenzenepropanoate)[3]

Handling & Storage Note: As a benzylic bromide, this compound is a potent lachrymator and alkylating agent. It must be handled in a fume hood with appropriate PPE and stored under an inert atmosphere (argon or nitrogen) at -20 °C to prevent premature hydrolysis.

Mechanistic Rationale in Synthetic Workflows

Successful integration of this linker into a drug discovery pipeline requires a deep understanding of its reaction mechanics.

The benzylic bromide undergoes rapid when exposed to nucleophiles such as primary amines, secondary amines, or thiols. The para-alkyl substitution on the benzene ring provides mild electron-donating stabilization to the transition state, accelerating the reaction. Concurrently, the ethyl ester moiety remains entirely unreactive under these neutral or mildly basic alkylation conditions. It acts as a robust protecting group, preventing unwanted oligomerization or side reactions until the chemist intentionally unmasks it via saponification.

Validated Experimental Methodologies

The following protocols represent field-proven, self-validating systems designed to maximize yield and ensure high-fidelity conjugation.

Protocol A: SN2 Alkylation of a Target Ligand

Objective: Conjugate the linker to a nucleophilic target ligand (e.g., an amine-bearing small molecule). Causality & Design: Anhydrous N,N-Dimethylformamide (DMF) is selected as the solvent. Its high dielectric constant stabilizes the SN2 transition state, while its aprotic nature prevents the solvation of the nucleophile, maximizing reaction kinetics. Potassium carbonate (K₂CO₃) is employed as a heterogeneous base to scavenge the hydrobromic acid (HBr) byproduct. A mild base is critical here; stronger bases (e.g., NaOH) would trigger premature ester hydrolysis.

Step-by-Step Procedure:

• Dissolve the target amine (1.0 eq) in anhydrous DMF (0.1 M concentration) under an inert nitrogen atmosphere.

• Add finely powdered, oven-dried K₂CO₃ (2.5 eq).

• Add ethyl 3-[4-(bromomethyl)phenyl]propanoate (1.1 eq) dropwise at 0 °C to prevent polyalkylation.

• Warm the reaction to room temperature and stir for 4–6 hours.

• Workup: Quench with ice water and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Self-Validating System: Monitor the reaction via LC-MS. The protocol is validated when the starting amine mass is completely consumed, and the[M+H]+ peak corresponding to the alkylated ester intermediate emerges.

Protocol B: Ester Saponification for Downstream Coupling

Objective: Unmask the carboxylic acid for subsequent amide bond formation (e.g., attaching an E3 ligase ligand to complete a PROTAC). Causality & Design: Lithium hydroxide (LiOH) in a THF/MeOH/H₂O mixture is the gold standard for this transformation. The mixed solvent system ensures the hydrophobic ester remains in solution (THF/MeOH) while providing the necessary aqueous environment for the hydroxide nucleophile.

Step-by-Step Procedure:

• Dissolve the alkylated ester intermediate in a 2:1:1 mixture of THF:MeOH:H₂O.

• Add LiOH·H₂O (3.0 eq) and stir at room temperature for 2 hours.

• Concentrate the mixture under reduced pressure to remove organic solvents.

• Dilute the aqueous residue with water and carefully acidify to pH 3 using 1M HCl.

• Workup: Extract the free carboxylic acid with Dichloromethane (DCM), dry over Na₂SO₄, and concentrate. Self-Validating System: The success of the saponification is confirmed by Thin Layer Chromatography (TLC), where the product spot will show a significantly lower Rf (retention factor) compared to the ester, and by the disappearance of the ethyl quartet (~4.1 ppm) and triplet (~1.2 ppm) in the ¹H NMR spectrum.

Pathway Visualization

Workflow for bioconjugation using ethyl 3-[4-(bromomethyl)phenyl]propanoate as a linker.

References

• PubChem. "Ethyl 2-bromo-3-(2-methylphenyl)propanoate | C12H15BrO2 | CID 15312532" National Institutes of Health.[Link] (Ref[1])

• CAS Common Chemistry. "Ethyl 4-bromo-3-methylbenzenepropanoate" American Chemical Society.[Link] (Ref[3])

• Organic Chemistry Portal. "Bimolecular Nucleophilic Substitution (SN2)" Organic Chemistry Portal.[Link]

• Sun, X., et al. "PROTACs: great opportunities for academia and industry" Signal Transduction and Targeted Therapy, vol. 4, no. 64, 2019.[Link]

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• 3. CAS Common Chemistry [commonchemistry.cas.org]

An In-depth Technical Guide to the Safe Handling of Ethyl 3-[4-(bromomethyl)phenyl]propanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a substituted aromatic compound with potential applications in organic synthesis and pharmaceutical drug development. Its structure, incorporating a reactive benzyl bromide moiety, suggests its utility as an intermediate for introducing the ethyl 3-phenylpropanoate pharmacophore onto other molecules. However, the presence of the bromomethyl group also indicates potential hazards, necessitating a thorough understanding of its safe handling, storage, and disposal. This guide provides a comprehensive overview of the anticipated hazards associated with Ethyl 3-[4-(bromomethyl)phenyl]propanoate, drawing upon safety data from structurally similar compounds to establish best practices for its use in a research and development setting.

It is important to note that a specific Safety Data Sheet (SDS) for Ethyl 3-[4-(bromomethyl)phenyl]propanoate was not available at the time of this writing. The following guidance is therefore based on an expert evaluation of the hazards associated with the key structural components of the molecule, namely the benzyl bromide functional group and related aromatic propanoates.

Hazard Identification and Assessment

The primary reactive center of Ethyl 3-[4-(bromomethyl)phenyl]propanoate is the benzylic bromide. Benzyl bromides are well-documented as lachrymators and are intensely irritating to the skin and mucous membranes[1]. Therefore, it is prudent to handle this compound with the assumption that it possesses similar hazardous properties.

Based on the Safety Data Sheet for the structurally related compound, 2-(4-(Bromomethyl)phenyl)propanoic acid, we can anticipate the following GHS classifications for Ethyl 3-[4-(bromomethyl)phenyl]propanoate[2]:

Hazard Class	Hazard Category	Hazard Statement
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.

The following pictograms are anticipated to be relevant:

Signal Word: Warning

Anticipated Hazard Statements:

• H317: May cause an allergic skin reaction.[2]

• H319: Causes serious eye irritation.[2]

• May cause respiratory irritation.[3]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

• P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

• P337+P313: If eye irritation persists: Get medical advice/attention.

Risk Assessment Workflow for Handling Ethyl 3-[4-(bromomethyl)phenyl]propanoate

A systematic risk assessment is crucial before commencing any work with this compound. The following workflow, visualized in the diagram below, outlines the key steps to ensure a safe experimental process. The causality behind this workflow is to proactively identify potential hazards, implement appropriate control measures, and prepare for any potential emergencies, thereby creating a self-validating system of safety.

Caption: Risk Assessment Workflow for Ethyl 3-[4-(bromomethyl)phenyl]propanoate.

Safe Handling and Storage Protocols

The protocols described below are designed to create a self-validating system of safety by incorporating multiple layers of protection.

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.[5][6]

• Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[5][6] Contaminated work clothing should not be allowed out of the workplace.

• Respiratory Protection: All handling of solid or concentrated solutions of Ethyl 3-[4-(bromomethyl)phenyl]propanoate should be conducted in a certified chemical fume hood to avoid inhalation of vapors or aerosols.[7]

Engineering Controls

• Ventilation: Use this compound only in a well-ventilated area, preferably within a chemical fume hood.[7]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[6]

Handling Procedures

• Preparation: Before use, ensure all necessary PPE is donned correctly and the chemical fume hood is functioning properly.

• Dispensing: If the compound is a solid, handle it carefully to avoid generating dust. If it is a liquid, use appropriate tools such as a syringe or pipette to transfer it, avoiding splashes.

• Reactions: When using this compound in a reaction, ensure the glassware is properly secured and the reaction is monitored.

• Post-Handling: After handling, wash hands thoroughly with soap and water[7]. Decontaminate all work surfaces and equipment.

Storage

• Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, bases, and metals.[5][7]

• Containers: Keep the container tightly closed to prevent exposure to moisture and light, which can cause decomposition[5][6].

• Segregation: Store away from incompatible materials and foodstuff containers[7].

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][8][9]
Skin Contact	Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. If skin irritation or a rash develops, seek medical attention.[3][8][9]
Inhalation	Move the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3][9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][8][9]

Spill and Leak Procedures

In case of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate PPE, absorb the spill with an inert material such as sand or vermiculite and place it in a sealed container for disposal.[6][8] Do not allow the material to enter drains or waterways.

Disposal Considerations

All waste containing Ethyl 3-[4-(bromomethyl)phenyl]propanoate should be considered hazardous. Dispose of this material and its container in accordance with all applicable federal, state, and local regulations. Do not dispose of it with household garbage or allow it to reach the sewage system.

Conclusion

While Ethyl 3-[4-(bromomethyl)phenyl]propanoate holds promise as a synthetic intermediate, its structural similarity to benzyl bromide necessitates a cautious and well-informed approach to its handling. By adhering to the principles of risk assessment, employing appropriate engineering controls and personal protective equipment, and being prepared for potential emergencies, researchers can safely utilize this compound in their work. The protocols and guidelines presented in this document are intended to provide a robust framework for the safe handling of Ethyl 3-[4-(bromomethyl)phenyl]propanoate and to foster a culture of safety in the laboratory.

References

• PubChem. (n.d.). Benzyl bromide. National Center for Biotechnology Information. Retrieved from [Link]

• Material Safety Data Sheet. (2011, August 26). Hexanes. Retrieved from [Link]

• Loba Chemie. (2013, August 6). Benzyl Bromide for Synthesis MSDS. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-phenylpropionate. National Center for Biotechnology Information. Retrieved from [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet: 2-(4-(Bromomethyl)phenyl)propanoic acid. Retrieved from [Link]

• Global Substance Registration System. (n.d.). Ethyl 3-[4-(bromomethyl)phenyl]-2-propenoate. Retrieved from [Link]

• KPL International Limited. (n.d.). Benzyl bromide Material Safety Data Sheet. Retrieved from [Link]

• Inxight Drugs. (n.d.). Ethyl 3-[4-(bromomethyl)phenyl]-2-propenoate. Retrieved from [Link]

• Drugfuture. (n.d.). Ethyl 3-(4-(bromomethyl)phenyl)-2-propenoate. Retrieved from [Link]

• Synerzine. (2018, June 22). Ethyl-3-phenyl propionate Safety Data Sheet. Retrieved from [Link]

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Mechanism of action of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in organic synthesis

An In-Depth Technical Guide to the Synthetic Utility and Reaction Mechanisms of Ethyl 3-[4-(bromomethyl)phenyl]propanoate

Abstract

Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a bifunctional organic molecule of significant interest to researchers in synthetic chemistry and drug development. Its structure incorporates two distinct and strategically important reactive centers: a highly reactive benzylic bromide and a modifiable ethyl ester. This dual functionality allows for its use as a versatile building block and linker molecule, enabling the sequential or orthogonal introduction of different molecular fragments. This guide provides a comprehensive analysis of the synthesis, core reaction mechanisms, and strategic applications of this compound, offering field-proven insights and detailed protocols for its effective utilization in complex synthetic endeavors.

Introduction to Ethyl 3-[4-(bromomethyl)phenyl]propanoate

At the heart of modern organic synthesis, particularly in the realm of medicinal chemistry, lies the use of "building blocks"—molecules designed with specific reactive handles that allow for the controlled assembly of complex molecular architectures. Ethyl 3-[4-(bromomethyl)phenyl]propanoate fits this role perfectly, serving as a linchpin in multi-step synthetic sequences.

Molecular Structure and Physicochemical Properties

The compound's structure is characterized by a benzene ring substituted at the 1 and 4 positions. The propanoate ester chain provides a site for hydrolysis or amidation, while the bromomethyl group is a potent electrophile, primed for nucleophilic substitution.

Property	Value
IUPAC Name	Ethyl 3-[4-(bromomethyl)phenyl]propanoate
Molecular Formula	C₁₂H₁₅BrO₂
Molecular Weight	271.15 g/mol
Appearance	Typically a colorless to pale yellow oil
Key Reactive Sites	1. Electrophilic benzylic carbon (-CH₂Br) 2. Carbonyl carbon of the ester (-COOEt)

Key Reactive Features: The Bifunctional Nature

The synthetic value of Ethyl 3-[4-(bromomethyl)phenyl]propanoate stems from its two chemically distinct functional groups, which can often be addressed under different reaction conditions.

• The Bromomethyl Group : As a benzylic halide, the C-Br bond is activated towards nucleophilic displacement. The bromine atom is an excellent leaving group, and the adjacent benzene ring can stabilize the transition state (in an SN2 reaction) or a potential carbocation intermediate (in an SN1 reaction). This makes the benzylic carbon a prime target for a wide array of nucleophiles.[1]

• The Ethyl Propanoate Group : The ester functionality is a classic site for nucleophilic acyl substitution.[2] It is relatively stable under neutral or mildly acidic conditions but can be readily hydrolyzed to the corresponding carboxylic acid under basic or strongly acidic conditions.[3] This carboxylic acid can then participate in a host of other reactions, such as amide bond formation.

This orthogonality allows a synthetic chemist to, for instance, first perform a substitution reaction at the bromomethyl site and then, in a subsequent step, modify the ester group without affecting the newly formed bond.

Synthesis of Ethyl 3-[4-(bromomethyl)phenyl]propanoate

A robust synthesis of the title compound is crucial for its application. A common and efficient route involves the esterification of the corresponding carboxylic acid, 3-[4-(bromomethyl)phenyl]propanoic acid.

Retrosynthetic Analysis

A logical retrosynthetic approach breaks the molecule down into simpler, commercially available precursors. The ester can be disconnected to reveal the carboxylic acid and ethanol, a classic Fischer esterification disconnection. The bromomethyl group can be envisioned as arising from the radical bromination of a methyl group.

Caption: Retrosynthetic analysis of the target compound.

Recommended Synthetic Pathway: Fischer Esterification

The Fischer esterification of 3-[4-(chloromethyl)phenyl]propanoic acid with ethanol is a well-established procedure.[4] By analogy, substituting the chloro- starting material with its bromo- counterpart provides a reliable synthetic route. The reaction involves treating the carboxylic acid with an excess of ethanol in the presence of a strong acid catalyst, typically sulfuric acid, and heating to drive the equilibrium towards the ester product.[5]

Detailed Experimental Protocol for Synthesis

This protocol is adapted from established methods for analogous compounds.[4]

• Reaction Setup : To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-[4-(bromomethyl)phenyl]propanoic acid (1.0 eq).

• Reagent Addition : Add an excess of absolute ethanol (e.g., 10 eq) to the flask, followed by the slow, dropwise addition of a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~0.15 eq) while stirring. An initial exotherm may be observed; a water bath can be used for cooling if necessary.

• Heating : Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature for 4-6 hours.

• Reaction Monitoring : The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), observing the disappearance of the starting carboxylic acid.

• Work-up : After the reaction is complete, cool the mixture to room temperature. Remove the excess ethanol using a rotary evaporator.

• Extraction : Dilute the residue with ethyl acetate and transfer to a separatory funnel. Wash the organic layer carefully with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the sulfuric acid and any unreacted carboxylic acid. Follow with a wash with brine (saturated NaCl solution).

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Ethyl 3-[4-(bromomethyl)phenyl]propanoate.

• Purification : If necessary, the crude product can be purified by column chromatography on silica gel.

Mechanism of Action: The Dual Reactivity

The utility of this molecule is defined by the predictable and distinct mechanisms through which its two functional groups react.

The Primary Reactive Center: The Bromomethyl Group

The benzylic bromide is a powerful electrophile, readily participating in nucleophilic substitution reactions.[1] This is the most common and synthetically useful transformation for this part of the molecule.

The reaction with a nucleophile (Nu⁻) can proceed via two primary pathways:

• SN2 (Bimolecular Nucleophilic Substitution) : This pathway involves a backside attack by the nucleophile on the electrophilic carbon, displacing the bromide leaving group in a single, concerted step. This mechanism is favored by strong, unhindered nucleophiles and polar aprotic solvents (e.g., acetone, DMF).

• SN1 (Unimolecular Nucleophilic Substitution) : This two-step pathway involves the initial departure of the bromide leaving group to form a resonance-stabilized benzylic carbocation. This intermediate is then rapidly captured by the nucleophile. This mechanism is favored by weak nucleophiles, polar protic solvents (e.g., ethanol, water), and conditions that promote ionization.

For most applications with reasonably strong nucleophiles, the SN2 pathway is dominant.

Caption: General workflow for Sₙ2 reactions.

This protocol demonstrates a typical SN2 reaction using an alkoxide nucleophile (Williamson Ether Synthesis).

• Nucleophile Preparation : In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve an alcohol (e.g., phenol, 1.0 eq) in a suitable polar aprotic solvent like DMF or acetone. Add a base such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.1 eq) to deprotonate the alcohol and form the alkoxide nucleophile.

• Addition of Electrophile : To the stirred solution of the nucleophile, add Ethyl 3-[4-(bromomethyl)phenyl]propanoate (1.05 eq) dropwise at room temperature.

• Reaction : Stir the mixture at room temperature or heat gently (e.g., 50-60 °C) for 2-12 hours, monitoring by TLC.

• Quenching and Work-up : Cool the reaction to room temperature and quench by adding water. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine.

• Purification : Dry the organic layer over Na₂SO₄, filter, concentrate, and purify the resulting ether product by column chromatography.

The Secondary Reactive Center: The Ethyl Propanoate Group

The ester group offers a secondary site for modification, most commonly through hydrolysis to the carboxylic acid.

Saponification is a classic nucleophilic acyl substitution reaction.[3]

• Nucleophilic Attack : A hydroxide ion (from a base like NaOH or LiOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate.

• Leaving Group Departure : The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the ethoxide ion (⁻OEt) as the leaving group.

• Acid-Base Reaction : The expelled ethoxide is a strong base and immediately deprotonates the newly formed carboxylic acid, driving the reaction to completion and forming the carboxylate salt and ethanol. An acidic workup is required to protonate the carboxylate and isolate the neutral carboxylic acid.

Caption: Workflow for the two-step hydrolysis of the ester.

This protocol is based on the reliable hydrolysis of the chloro-analogue.[3]

• Reaction Setup : In a round-bottom flask, dissolve the starting ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (typically a 2:1 or 3:1 ratio).

• Reagent Addition : Add lithium hydroxide monohydrate (LiOH·H₂O, 1.5 - 2.0 eq) to the solution.

• Reaction : Stir the mixture vigorously at room temperature. The reaction is typically complete within 2-4 hours and can be monitored by TLC (the product carboxylic acid will have a much lower Rf value than the starting ester).

• Work-up : Once the reaction is complete, remove the THF under reduced pressure. Dilute the remaining aqueous solution with water.

• Acidification : Cool the solution in an ice bath and acidify to pH 1-2 by slowly adding 1M HCl. A white precipitate of the carboxylic acid should form.

• Extraction and Purification : Extract the product from the acidified aqueous layer with ethyl acetate (3x). Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude carboxylic acid, which can often be purified by recrystallization.

Strategic Applications and Advanced Protocols

The true power of Ethyl 3-[4-(bromomethyl)phenyl]propanoate is realized when its dual reactivity is leveraged in multi-step synthesis, particularly in the construction of drug candidates and complex organic molecules.

Use as a Linker in Drug Discovery

The compound can act as a linker to connect two different molecular fragments. For example, a pharmacophore-containing nucleophile can be attached via the bromomethyl group, and after hydrolysis of the ester, the resulting carboxylic acid can be coupled to an amino acid or another amine-containing moiety using standard peptide coupling reagents (e.g., EDC, HOBt).

Advanced Application: Palladium-Catalyzed Cross-Coupling

While aryl bromides are the most common substrates for palladium-catalyzed cross-coupling, activated benzylic halides can also participate in these powerful C-C bond-forming reactions.[1] Reactions like the Suzuki, Stille, or Heck coupling can potentially be used to couple the benzylic carbon with boronic acids, organostannanes, or alkenes, respectively, to create more complex carbon skeletons.[6][7]

Caption: A simplified catalytic cycle for a Suzuki-type cross-coupling reaction.

Safety, Handling, and Storage

Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a reactive alkylating agent and should be handled with care.

• Handling : Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Hazards : As a benzylic bromide, it is a lachrymator (causes tearing) and an irritant. Avoid inhalation of vapors and contact with skin and eyes.

• Storage : Store in a cool, dry, dark place in a tightly sealed container, preferably under an inert atmosphere to prevent hydrolysis from atmospheric moisture.

Conclusion

Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a highly valuable and versatile bifunctional building block in modern organic synthesis. A thorough understanding of its primary reaction mechanisms—nucleophilic substitution at the benzylic position and nucleophilic acyl substitution at the ester carbonyl—empowers chemists to strategically design and execute complex synthetic routes. Its ability to serve as a stable yet reactive linker makes it an indispensable tool for researchers in drug discovery and materials science, enabling the efficient construction of novel and elaborate molecular structures.

References

• Vertex AI Search. (2025, July 22).

• PrepChem.com. Synthesis of ethyl 3-(m-bromophenoxy)propionate. Available from: [Link]

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• Pharmaceutical Sciences.

• GSRS. ETHYL 3-(4-(BROMOMETHYL)PHENYL)-2-PROPENOATE. Available from: [Link]

• Hu, Y., et al. (2011). Ethyl 4-acetyl-5-oxo-3-phenylhexanoate. Acta Crystallographica Section E, 67(Pt 3), o639. Available from: [Link]

• Organic Chemistry Frontiers (RSC Publishing).
• Google Patents. (2006). Enzymatic method of making ethyl 3-hydroxy-3-phenylpropionate and their esters. US20060205056A1.
• Chempedia. (2025, October 19). Beyond Loxoprofen: Exploring the Reactivity of 2-(4-Bromomethyl)phenylpropionic Acid.
• Scribd.
• Raghavan, R. S., & Kalavathy, K. (1985). Kinetics of reaction of ethyl bromoacetate with substituted phenoxyacetate ions. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 94(3), 481-485.

• Chembase.cn. (2025, May 20). ethyl 3-phenylpropanoate. Available from: [Link]

• MDPI. (2022, June 4). Ethyl (E)-(3-(4-((4-bromobenzyl)oxy)phenyl)acryloyl)

• Organic Syntheses. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Org. Synth., 95, 328-344. Available from: [Link]

• Organic Syntheses. Large Scale Synthesis of Enantiomerically Pure (S)-3-(4- Bromophenyl)butanoic Acid.
• Pearson.

• Organic Chemistry Portal. Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Available from: [Link]

• Kempe, K., & Schmalz, H. G. (2011). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Accounts of chemical research, 44(6), 445-457. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD.
• PMC. Denitrogenative dismantling of heteroaromatics by nucleophilic substitution reactions with diazomethyl compounds.

• PraxiLabs. Fischer Esterification Experiment Virtual Lab. Available from: [Link]

• Chemical & Pharmaceutical Bulletin.

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An In-depth Technical Guide to the Solubility Profile of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in Organic Solvents

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for understanding, determining, and applying the solubility profile of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in various organic solvents. Recognizing the current absence of publicly available, specific solubility data for this compound, this document serves as a practical and theoretical manual for researchers, scientists, and drug development professionals. It outlines the fundamental principles of solubility, provides detailed experimental protocols for solubility determination, and discusses theoretical models for solvent selection and solubility prediction. The methodologies described herein are designed to empower researchers to generate reliable and reproducible solubility data, a critical parameter in pharmaceutical development, chemical synthesis, and formulation science.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a functionalized aromatic ester with potential applications as an intermediate in organic synthesis and pharmaceutical chemistry. The "bromomethyl" group, in particular, makes it a reactive building block for the synthesis of more complex molecules. The solubility of an active pharmaceutical ingredient (API) or a key intermediate in various solvents is a fundamental physicochemical property that significantly influences its journey from discovery to a viable drug product.

A well-characterized solubility profile is essential for:

• Process Chemistry and Purification: Selecting appropriate solvents for reaction media, crystallization, and purification is paramount for achieving high yield and purity.[1]

• Formulation Development: The ability to dissolve a compound in a suitable solvent system is the first step in creating various dosage forms, from oral solutions to injectables.[1][2]

• Preclinical and Toxicological Studies: Inconsistent or low solubility can lead to unreliable results in in vitro and in vivo assays, potentially masking the true activity or toxicity of a compound.[3]

• Predicting Bioavailability: For orally administered drugs, dissolution is often the rate-limiting step for absorption. Poor solubility can directly translate to low bioavailability.

This guide will provide the necessary tools to establish a robust solubility profile for Ethyl 3-[4-(bromomethyl)phenyl]propanoate, enabling informed decisions throughout the research and development process.

Physicochemical Characteristics of Ethyl 3-[4-(bromomethyl)phenyl]propanoate

While specific experimental data for Ethyl 3-[4-(bromomethyl)phenyl]propanoate is scarce, we can infer its likely properties based on its structure and data from similar compounds.

• Structure:

  • An ethyl propanoate group, which contains a polar ester functional group capable of acting as a hydrogen bond acceptor.

  • A phenyl ring , which is a non-polar, aromatic moiety.

  • A bromomethyl group attached to the phenyl ring, which adds to the molecular weight and introduces a degree of polarity.

• Predicted Properties:

  • Molecular Formula: C12H15BrO2

  • Molecular Weight: 271.15 g/mol

  • Polarity: The molecule possesses both polar (ester, bromomethyl) and non-polar (phenyl ring, ethyl chain) regions, suggesting it will have intermediate polarity. Its solubility will, therefore, be highly dependent on the solvent's properties.

  • Hydrogen Bonding: The ester oxygens can act as hydrogen bond acceptors. The molecule lacks a hydrogen bond donor.

The fundamental principle of "like dissolves like" is the cornerstone of predicting solubility.[4][5] This principle suggests that a solute will have higher solubility in a solvent with similar polarity and intermolecular forces.

Theoretical Frameworks for Solvent Selection and Solubility Prediction

Before embarking on extensive experimental work, theoretical models can guide the selection of a diverse and relevant set of organic solvents.

3.1. Solvent Classification Based on Polarity

Organic solvents can be broadly categorized, and selecting representatives from each class provides a comprehensive overview of the solute's behavior.

• Polar Protic Solvents: (e.g., methanol, ethanol) These solvents can engage in hydrogen bonding and have high dielectric constants. The ester group of the target molecule may interact favorably with these solvents.

• Dipolar Aprotic Solvents: (e.g., acetonitrile, acetone, dimethyl sulfoxide (DMSO)) These solvents have large dipole moments but do not donate hydrogen bonds. They are effective at solvating polar molecules.

• Non-Polar Solvents: (e.g., hexane, toluene, diethyl ether) These solvents have low dielectric constants and primarily interact through van der Waals forces. The phenyl ring and alkyl portions of the molecule will favor these types of solvents.[4]

The following diagram outlines a logical workflow for selecting an appropriate range of solvents for initial screening.

Caption: A logical workflow for selecting a diverse range of organic solvents.

3.2. Hansen Solubility Parameters (HSP)

A more quantitative approach to "like dissolves like" is the use of Hansen Solubility Parameters.[5][6] HSP decomposes the total Hildebrand solubility parameter into three components:

• δd: Energy from dispersion forces.

• δp: Energy from dipolar intermolecular forces.

• δh: Energy from hydrogen bonds.

Every solvent and solute can be described by a point in this three-dimensional "Hansen space." The principle is that solutes will be soluble in solvents with similar HSP values. The distance (Ra) between a solute and a solvent in Hansen space can be calculated, and if this distance is within the interaction radius (R0) of the solute, solubility is likely.[6] While determining the HSP for a new compound like Ethyl 3-[4-(bromomethyl)phenyl]propanoate requires some initial experimental work (testing solubility in a range of known solvents), it provides a powerful predictive tool for screening additional solvents.[7]

Experimental Determination of Solubility: The Shake-Flask Method

The shake-flask method is a widely accepted and recommended technique for determining the equilibrium solubility of a compound.[4][8] It is considered the "gold standard" for generating thermodynamic solubility data.[3]

4.1. Principle

An excess amount of the solid compound is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium.[4] After equilibrium is established, the undissolved solid is separated, and the concentration of the dissolved solute in the clear supernatant is quantified using a suitable analytical method.[4]

4.2. Detailed Step-by-Step Protocol

Materials and Equipment:

• Ethyl 3-[4-(bromomethyl)phenyl]propanoate (solid)

• Selected organic solvents (high purity)

• Glass vials with screw caps and PTFE-lined septa

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE, chemically compatible with solvents)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of Saturated Solution: a. Add an excess amount of solid Ethyl 3-[4-(bromomethyl)phenyl]propanoate to a glass vial. The excess should be visually apparent to ensure saturation. b. Accurately add a known volume of the selected organic solvent to the vial. c. Securely cap the vial. Prepare each solvent in triplicate to ensure reproducibility.[8]

• Equilibration: a. Place the vials in a temperature-controlled orbital shaker. A standard temperature is 25 °C, but other temperatures can be used depending on the application. b. Agitate the vials at a constant speed that ensures the solid particles are well-dispersed without creating a vortex.[8] c. The equilibration time is critical. A period of 24 to 72 hours is common to ensure thermodynamic equilibrium is reached.[3][4] It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration in solution has plateaued.

• Phase Separation: a. Once equilibrium is reached, remove the vials from the shaker and allow them to stand at the same constant temperature to let the excess solid settle. b. To ensure complete separation of the undissolved solid, centrifuge the vials at the experimental temperature. c. Carefully withdraw an aliquot of the clear supernatant using a syringe. d. Immediately filter the supernatant through a chemically inert syringe filter into a clean vial. This step removes any remaining microscopic particles.

• Analysis and Quantification: a. Accurately dilute the filtered supernatant with a known volume of the appropriate solvent. The dilution factor should be chosen to bring the concentration within the linear range of the analytical method. b. Quantify the concentration of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in the diluted sample using a validated HPLC method. c. A calibration curve must be generated using standard solutions of the compound at known concentrations to ensure accurate quantification.[4]

• Data Reporting: a. Calculate the original concentration in the saturated solution, accounting for the dilution factor. b. Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.

The following diagram illustrates the experimental workflow for the shake-flask method.

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.[4]

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table. This allows for easy comparison of the compound's solubility across different solvents.

Table 1: Template for Reporting the Solubility of Ethyl 3-[4-(bromomethyl)phenyl]propanoate at 25 °C

Solvent Category	Solvent	Solubility (mg/mL)	Solubility (mol/L)	Observations
Polar Protic	Methanol	Experimental Data	Calculated Data
Ethanol	Experimental Data	Calculated Data
Dipolar Aprotic	Acetonitrile	Experimental Data	Calculated Data
Acetone	Experimental Data	Calculated Data
Ethyl Acetate	Experimental Data	Calculated Data
DMSO	Experimental Data	Calculated Data
Non-Polar	Hexane	Experimental Data	Calculated Data
Toluene	Experimental Data	Calculated Data
Dichloromethane	Experimental Data	Calculated Data

Note: This table is a template. Researchers should populate it with their experimentally determined values.

Conclusion and Future Directions

This guide has provided a comprehensive roadmap for determining and understanding the solubility profile of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in organic solvents. By combining theoretical principles with a robust experimental protocol, researchers can generate the critical data needed for informed decision-making in chemical synthesis and pharmaceutical development.

Future work could involve expanding the temperature range of the solubility studies to understand the thermodynamic properties of dissolution, such as the enthalpy and entropy of solution, which can be derived from the van't Hoff equation.[9] Additionally, investigating the use of cosolvent systems could be a valuable next step for formulation development, as mixtures of solvents can often achieve higher solubility than single-solvent systems.[1][2] The data generated using the protocols in this guide will serve as a foundational dataset for these more advanced studies.

References

• University of California, Davis. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• World Health Organization (WHO). Annex 4. [Link]

• University of Houston-Downtown. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• West Pharmaceutical Services. Hansen solubility parameters to predict drug & container interactions. [Link]

• Scribd. Hansen Solubility Parameters in Drug Solvent Selection | PDF. [Link]

• West Pharmaceutical Services. Hansen solubility parameters to predict drug & container interactions. [Link]

• ChemRxiv. Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic co-solvents. [Link]

• Wikipedia. Hansen solubility parameter. [Link]

• Harvard DASH. Application of Hansen Solubility Parameters to Improve Oral Absorption of Nintedanib by a Self- Micro-Emulsifying Drug Delivery. [Link]

• ResearchGate. A Cosolvency Model to Predict Solubility of Drugs at Several Temperatures from a Limited Number of Solubility Measurements. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. Hansen Solubility Parameter Approach in the Screening of Lipid Excipients for the Development of Lipid Nano Carriers. [Link]

• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. [Link]

• Wikipedia. Cosolvent. [Link]

• J-STAGE. A Cosolvency Model to Predict Solubility of Drugs at Several Temperatures from a Limited Number of Solubility Measurements. [Link]

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Protocols & Analytical Methods

Application Note: Chemoselective N-Alkylation of Amines Using Ethyl 3-[4-(bromomethyl)phenyl]propanoate

Introduction & Scope

Ethyl 3-[4-(bromomethyl)phenyl]propanoate (CAS 56703-35-6)[1] is a highly versatile, bifunctional building block widely utilized in the synthesis of PROTAC linkers, GPCR ligands, and complex peptidomimetics. The molecule features two critical functional groups: a highly electrophilic benzylic bromide and an orthogonally stable ethyl propanoate ester.

The primary challenge in utilizing this reagent is achieving chemoselective N-alkylation of the target amine without triggering premature ester hydrolysis or driving the reaction toward unwanted over-alkylation (e.g., the formation of quaternary ammonium salts). This application note provides a self-validating, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) aligned guide to mastering this transformation.

Mechanistic Insights & Causality

The N-alkylation of amines with benzyl bromides proceeds via a classic bimolecular nucleophilic substitution ( SN​2 ) mechanism. The benzylic carbon is exceptionally activated toward nucleophilic attack because the adjacent aromatic π -system stabilizes the electron-rich transition state[2].

To harness this reactivity effectively, scientists must control the reaction environment:

• Base Selection (Preventing Hydrolysis): The ethyl ester tail is susceptible to saponification. Strong aqueous bases (e.g., NaOH) will cleave the ester. Therefore, mild inorganic bases like Potassium Carbonate (K₂CO₃) or sterically hindered organic bases like N,N-Diisopropylethylamine (DIPEA) are strictly required[3]. K₂CO₃ acts as an excellent heterogeneous acid scavenger for primary amines, while DIPEA maintains a homogeneous environment ideal for bulkier secondary amines[3].

• Temperature & Stoichiometry (Preventing Over-alkylation): Primary amines are prone to reacting twice with the highly reactive benzyl bromide[4]. By keeping the temperature low (0 °C to RT) and using a slight excess of the amine, the local concentration of the electrophile remains low, statistically favoring mono-alkylation[2].

• Solvent Selection: Polar aprotic solvents such as Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) are chosen because they solvate the nucleophile without hydrogen-bonding to it, thereby accelerating the SN​2 pathway[3].

Reaction Workflow Visualization

General SN2 N-alkylation workflow using Ethyl 3-[4-(bromomethyl)phenyl]propanoate.

Experimental Protocols

Protocol A: Chemoselective Mono-Alkylation of Primary Amines

Self-validating design: The use of a slight excess of amine and the slow, dropwise addition of the electrophile at 0 °C ensures the bromide is the limiting reagent, suppressing di-alkylation.

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.2 mmol) in anhydrous Acetonitrile (MeCN, 5 mL).

• Base Addition: Add finely powdered, anhydrous Potassium Carbonate (K₂CO₃, 2.5 mmol). Note: K₂CO₃ neutralizes the HBr byproduct without dissolving, preventing ester hydrolysis and simplifying downstream workup[3].

• Electrophile Addition: Cool the suspension to 0 °C using an ice bath. Dissolve Ethyl 3-[4-(bromomethyl)phenyl]propanoate (1.0 mmol) in MeCN (2 mL) and add it dropwise to the mixture over 15 minutes.

• Reaction: Remove the ice bath, allowing the mixture to warm to room temperature. Stir vigorously for 4–8 hours. Monitor the consumption of the bromide via TLC (Hexane/EtOAc).

• Workup: Filter the heterogeneous mixture through a pad of Celite to remove the inorganic potassium salts[3]. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in Ethyl Acetate (20 mL), wash with water (10 mL) and brine (10 mL), dry over anhydrous Na₂SO₄, and purify via silica gel flash chromatography.

Protocol B: Alkylation of Secondary Amines (e.g., Morpholine derivatives)

Self-validating design: Secondary amines are sterically hindered, making over-alkylation to a quaternary salt highly unfavorable. Consequently, elevated temperatures can be safely applied to drive the reaction to completion.

• Preparation: To a reaction vial, add the secondary amine (1.0 mmol) and Ethyl 3-[4-(bromomethyl)phenyl]propanoate (1.05 mmol) in anhydrous N,N-Dimethylformamide (DMF, 4 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 mmol). Note: DIPEA is a sterically hindered organic base that maintains a homogeneous reaction mixture, ideal for overcoming the steric drag of secondary amines[3].

• Reaction: Heat the mixture to 60 °C and stir for 6–12 hours.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (30 mL) and wash extensively with water (3 × 15 mL) to remove the DMF and DIPEA hydrobromide salts. Wash with brine (15 mL) and dry over Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via flash chromatography.

Quantitative Data & Reaction Optimization

Amine Class	Recommended Base	Solvent	Temp (°C)	Time (h)	Expected Yield	Primary Side Reaction
Primary Aliphatic	K₂CO₃ (2.5 eq)	MeCN	0 → RT	4 – 8	75 – 85%	Over-alkylation (Dialkylation)
Secondary Aliphatic	DIPEA (2.0 eq)	DMF	60	6 – 12	80 – 95%	Quaternization (rare)
Anilines (Aryl amines)	Cs₂CO₃ (2.0 eq)	DMF	80	12 – 16	65 – 80%	Unreacted starting material

Analytical Validation

To ensure the integrity of the synthesized product, perform the following analytical checks:

• ¹H NMR Spectroscopy: The diagnostic benzylic -CH₂- protons in the starting material (Ethyl 3-[4-(bromomethyl)phenyl]propanoate) appear as a sharp singlet around δ 4.4 – 4.6 ppm. Upon successful N-alkylation, this singlet will shift upfield to δ 3.4 – 3.8 ppm. The ethyl ester protons (a quartet at ~4.1 ppm and a triplet at ~1.2 ppm) must remain intact, confirming that saponification did not occur.

• LC-MS: The starting bromide exhibits a distinct 1:1 isotopic pattern ( 79 Br/ 81 Br). The successful product will show a clean [M+H]+ peak corresponding to the exact mass of the newly formed secondary or tertiary amine, with the complete disappearance of the bromine isotopic signature.

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Application Notes & Protocols: Ethyl 3-[4-(bromomethyl)phenyl]propanoate in Suzuki-Miyaura Cross-Coupling Reactions

Introduction: The Strategic Value of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in Modern Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its capacity to forge carbon-carbon bonds with exceptional reliability and functional group tolerance.[1][2][3] Initially developed for sp²-sp² bond formation, its scope has expanded dramatically. A key area of this expansion involves the use of sp³-hybridized electrophiles, such as benzylic halides.

This guide focuses on Ethyl 3-[4-(bromomethyl)phenyl]propanoate , a bifunctional building block of significant strategic value. Its structure uniquely combines a reactive benzylic bromide—the electrophilic partner for the Suzuki-Miyaura coupling—with a stable ethyl propanoate moiety. This combination allows for the direct synthesis of diarylmethane derivatives, which are core structural motifs in a vast array of pharmaceuticals, natural products, and advanced materials.[4][5] The propanoate chain offers a versatile handle for subsequent chemical modifications, making this reagent a powerful tool for building molecular complexity in drug discovery and development programs.

These application notes provide an in-depth examination of the mechanistic principles, practical execution, and optimization strategies for employing Ethyl 3-[4-(bromomethyl)phenyl]propanoate in palladium-catalyzed cross-coupling reactions.

Mechanistic Framework: The Catalytic Cycle with a Benzylic Electrophile

The efficacy of the Suzuki-Miyaura reaction hinges on a palladium catalyst cycling between Pd(0) and Pd(II) oxidation states.[3][6] While the fundamental steps—oxidative addition, transmetalation, and reductive elimination—remain consistent, the use of an sp³-hybridized benzylic bromide introduces specific considerations.

• Oxidative Addition : The cycle initiates with the insertion of a coordinatively unsaturated Pd(0) species into the carbon-bromine bond of Ethyl 3-[4-(bromomethyl)phenyl]propanoate. This is often the rate-determining step and results in the formation of a Pd(II) complex. The choice of phosphine ligand is critical here; electron-rich, bulky ligands can facilitate the oxidative addition to the C(sp³)-Br bond.[1][7]

• Transmetalation : This step involves the transfer of the organic group from the boron atom to the palladium center. For this to occur, the organoboron species (typically an arylboronic acid) must first be activated by a base.[8][9] The base coordinates to the boron atom, forming a more nucleophilic "ate" complex (e.g., [Ar-B(OH)₃]⁻), which readily transfers its aryl group to the electrophilic Pd(II) center, displacing the bromide ligand.[10]

• Reductive Elimination : In the final step, the two organic partners—the benzylic group from our starting material and the aryl group from the boronic acid—are eliminated from the palladium coordination sphere, forming the new C-C bond of the diarylmethane product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.

Key Reaction Components and Their Mechanistic Roles

• Palladium Catalyst/Ligand System : The combination of a palladium precursor (e.g., Pd(OAc)₂, PdCl₂(dppf)) and a phosphine ligand is paramount. Ligands like dppf (1,1'-bis(diphenylphosphino)ferrocene) or bulky biarylphosphines (e.g., JohnPhos, SPhos) stabilize the Pd(0) state, prevent the formation of inactive palladium black, and tune the steric and electronic properties of the catalyst to promote the desired reaction pathway.[1][6][11]

• Base : The base is not a mere scavenger; it is a crucial activator.[8] Its strength and solubility influence the rate of transmetalation. Stronger, non-nucleophilic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often effective in promoting the formation of the reactive boronate species.[4][8]

• Solvent System : The solvent must solubilize all components of the reaction. Often, a mixture of an organic solvent (like THF, Dioxane, or DMF) and water is used.[4][12][13] Water can play a beneficial role in dissolving the inorganic base and facilitating the formation of the boronate complex.[12]

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Application of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in API Drug Discovery: Protocols for Metabolic Modulators and PROTAC Linker Engineering

Executive Summary

Ethyl 3-[4-(bromomethyl)phenyl]propanoate (CAS: 56703-35-6) is a highly versatile, heterobifunctional building block utilized extensively in modern medicinal chemistry. Featuring an electrophilic benzylic bromide and a masked carboxylate (ethyl ester) separated by a rigid phenyl ring, this molecule provides orthogonal reactivity. This application note details its critical role in synthesizing G-Protein Coupled Receptor (GPCR) modulators (specifically GPR40 agonists) and engineering rigidified linkers for Proteolysis Targeting Chimeras (PROTACs).

By leveraging the distinct electronic properties of its two reactive sites, medicinal chemists can execute highly selective, sequential functionalizations without the need for complex protecting group strategies.

Physicochemical Profiling & Orthogonal Reactivity

To effectively utilize this building block, it is crucial to understand its physicochemical parameters and the mechanistic basis of its reactivity.

Table 1: Physicochemical Properties

Parameter	Value / Description
IUPAC Name	Ethyl 3-[4-(bromomethyl)phenyl]propanoate
CAS Number	56703-35-6
Molecular Formula	C12H15BrO2
Molecular Weight	271.15 g/mol
Site 1 Reactivity	Benzylic Bromide (Highly active towards SN2 alkylation)
Site 2 Reactivity	Ethyl Ester (Stable to mild base; susceptible to saponification)
Structural Feature	Rigid phenyl ring spacer (Reduces conformational entropy)

Mechanistic Rationale: The benzylic bromide is highly activated toward SN2 nucleophilic substitution because the adjacent aromatic π -system stabilizes the electron-deficient transition state. Conversely, the ethyl ester remains completely stable under mild basic alkylation conditions (e.g., K2CO3 in DMF)[1]. This orthogonal reactivity allows for the selective SN2 functionalization of the benzylic position, followed by the controlled hydrolysis of the ester to reveal a carboxylic acid for subsequent pharmacophore binding or amide coupling.

Orthogonal reactivity workflow of the bifunctional linker.

Application 1: Synthesis of GPR40 (FFAR1) Agonists

Causality & Design

GPR40 is a free fatty acid receptor expressed in pancreatic β -cells, targeted for Type 2 Diabetes management due to its ability to stimulate insulin secretion in a glucose-dependent manner[2]. The phenylpropanoic acid core perfectly mimics endogenous medium-to-long-chain fatty acids[3]. In the synthesis of clinical candidates like TAK-875 analogs, the benzylic position of Ethyl 3-[4-(bromomethyl)phenyl]propanoate serves as an optimal attachment point for lipophilic tail extensions to occupy the receptor's hydrophobic binding pocket[2].

Protocol: SN2 Alkylation and Saponification

This self-validating protocol ensures that the lipophilic tail is attached without prematurely cleaving the ester pharmacophore.

Step 1: SN2 Alkylation

• Dissolve the nucleophilic tail precursor (e.g., a substituted phenol or secondary amine, 1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration).

• Add finely powdered anhydrous K2CO3 (2.0 eq). Causality: DMF, a polar aprotic solvent, selectively solvates the potassium cations but leaves the nucleophilic anions relatively unsolvated, significantly enhancing their reactivity in the SN2 mechanism[1]. K2CO3 is basic enough to deprotonate phenols/amines but too weak to hydrolyze the ethyl ester.

• Cool the mixture to 0 °C and add Ethyl 3-[4-(bromomethyl)phenyl]propanoate (1.1 eq) dropwise.

• Stir at room temperature for 4–12 hours. Monitor via LC-MS until the brominated starting material is consumed.

• Quench with water and extract with Ethyl Acetate (EtOAc) (3x). Wash the combined organic layers with 5% aqueous LiCl to remove residual DMF. Dry over Na2SO4 and concentrate.

Step 2: Saponification

• Dissolve the crude alkylated intermediate in a 3:1:1 mixture of THF:MeOH:H2O (0.1 M).

• Add LiOH monohydrate (3.0 eq). Causality: The THF/MeOH mixture ensures complete substrate solubility, while LiOH provides the hydroxide necessary for nucleophilic acyl substitution. The reaction is run at room temperature to prevent cleavage of the newly formed benzylic ether/amine.

• Stir for 2 hours. Monitor the disappearance of the ester via TLC.

• Acidify the mixture to pH 3 using 1M HCl. Extract with EtOAc, dry, and purify via reverse-phase chromatography to yield the active GPR40 agonist.

Application 2: Rigidified PROTAC Linker Engineering

Causality & Design

In the design of Proteolysis Targeting Chimeras (PROTACs), linker flexibility can lead to a high entropic penalty upon the formation of the Target Protein-PROTAC-E3 Ligase ternary complex[4]. Incorporating rigid motifs, such as the phenyl ring of Ethyl 3-[4-(bromomethyl)phenyl]propanoate, restricts the conformational degrees of freedom[5]. This pre-organization enhances the stability of the ternary complex, prevents the PROTAC from folding in on itself, and ultimately improves target degradation efficacy[6].

Protocol: PROTAC Assembly

This workflow utilizes the building block as a directional, rigid spacer between a Target Protein Ligand (TPL) and an E3 Ligase Ligand (E3L).

Step 1: Target Ligand Attachment

• React the amine-bearing Target Protein Ligand (TPL-NH2, 1.0 eq) with Ethyl 3-[4-(bromomethyl)phenyl]propanoate (1.1 eq) using N,N-Diisopropylethylamine (DIPEA) (2.0 eq) in anhydrous Acetonitrile (MeCN) at 60 °C for 6 hours.

• Purify the TPL-linker-ester intermediate via flash chromatography.

Step 2: Ester Deprotection

• Hydrolyze the ester using the LiOH protocol described in Application 1 to yield the TPL-linker-carboxylic acid.

Step 3: Amide Coupling to E3 Ligase Ligand

• Dissolve the TPL-linker-COOH (1.0 eq) and the amine-bearing E3 Ligase Ligand (e.g., a VHL or CRBN binder, 1.0 eq) in anhydrous DMF (0.05 M).

• Add HATU (1.2 eq) and DIPEA (3.0 eq). Causality: HATU is a highly efficient coupling reagent that rapidly forms an active HOAt ester. This drives the amide coupling forward even with sterically hindered amines and minimizes epimerization of stereocenters on the E3 ligand. DIPEA acts as a non-nucleophilic base to neutralize the system.

• Stir for 2 hours at room temperature.

• Filter the crude mixture and purify the final PROTAC directly via preparative HPLC (C18 column, MeCN/H2O gradient with 0.1% TFA).

PROTAC assembly strategy utilizing the rigid phenylpropanoate linker.

References

• Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist - PubMed. National Institutes of Health (NIH). URL:[2]

• Full article: Novel agonists of free fatty acid receptor 1 (GPR40) based on 3-(1,3,4-thiadiazol-2-yl)propanoic acid scaffold. Taylor & Francis Online. URL:[3]

• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers. URL:[4]

• Linkers in PROTACs. Precise PEG LLC. URL:[5]

• Mechanochemical N-alkylation of imides. Beilstein Journal of Organic Chemistry (D-NB). URL:[1]

• Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. National Institutes of Health (NIH). URL:[6]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Frontiers | From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation [frontiersin.org]
• 5. precisepeg.com [precisepeg.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Ethyl 3-[4-(bromomethyl)phenyl]propanoate (EBMPP) as a Bifunctional Benzylating Agent in Drug Discovery

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Insights

In modern drug discovery and complex organic synthesis, the strategic selection of bifunctional building blocks is critical for streamlining synthetic pathways. Ethyl 3-[4-(bromomethyl)phenyl]propanoate (EBMPP) is a highly versatile reagent that serves a dual purpose: it acts as a robust benzylating (alkylating) agent while simultaneously installing a stable, yet chemically modifiable, ethyl propanoate ester handle.

Causality in Reactivity

The reactivity of EBMPP is governed by two distinct functional domains:

• The Electrophilic Benzylic Bromide: The benzylic carbon is highly susceptible to nucleophilic attack via an SN​2 mechanism. The para-alkyl substitution (the propanoate chain) slightly increases the electron density on the aromatic ring via inductive effects. This stabilizes the partial positive charge developing in the SN​2 transition state, making EBMPP slightly more reactive than an unsubstituted benzyl bromide [4].

• The Ester Handle: The ethyl ester is stable under mild to moderate basic conditions used during the alkylation step. Post-alkylation, this ester can be selectively saponified to a free carboxylic acid, reduced to a primary alcohol, or directly converted into an amide, providing immense structural diversification opportunities.

Experimental Protocols: Self-Validating Systems

To ensure high yields and chemoselectivity, the alkylation must be conducted under conditions that do not prematurely hydrolyze the ethyl ester. Therefore, mild inorganic bases in aprotic polar solvents are strictly preferred over strong aqueous hydroxides [1, 3].

Protocol A: O -Alkylation of Phenols (Ether Linkage Synthesis)

Objective: Synthesize an ether-linked propanoate ester. Causality Check: Potassium carbonate ( K2​CO3​ ) is utilized to deprotonate the phenol ( pKa​≈10 ) to the highly nucleophilic phenoxide. It is basic enough to drive the deprotonation but not nucleophilic enough to attack the ethyl ester [1].

Step-by-Step Methodology:

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the phenol derivative (1.0 equiv) and anhydrous N,N -dimethylformamide (DMF) to achieve a 0.5 M concentration.

• Deprotonation: Add anhydrous K2​CO3​ (1.5–2.0 equiv). Stir the suspension at room temperature for 30 minutes to ensure complete formation of the phenoxide ion.

• Alkylation: Add EBMPP (1.1 equiv) dropwise. The slight excess ensures complete consumption of the limiting phenol substrate.

• Reaction Monitoring: Stir the mixture at room temperature to 50 °C for 4–6 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) (typically 20% EtOAc in Hexanes) until the phenol is fully consumed [3].

• Workup (Self-Validation): Quench the reaction by pouring the mixture into ice-cold distilled water. This step crashes out the highly hydrophobic alkylated product and dissolves the DMF and inorganic salts. Extract the aqueous phase with Ethyl Acetate ( 3×20 mL).

• Washing & Drying: Wash the combined organic layers thoroughly with water ( 5× volume to remove residual DMF) and brine, then dry over anhydrous Na2​SO4​ .

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography to isolate the pure O -alkylated product.

Protocol B: N -Alkylation of Secondary Amines

Objective: Install the propanoate linker onto a secondary amine scaffold (e.g., piperidine or piperazine derivatives). Causality Check: N,N -Diisopropylethylamine (DIPEA) or K2​CO3​ is used as a non-nucleophilic base to neutralize the HBr byproduct. This prevents the starting amine from being protonated into an unreactive ammonium salt [2].

Step-by-Step Methodology:

• Preparation: Dissolve the secondary amine (1.0 equiv) in anhydrous Acetonitrile (ACN) (0.3 M).

• Base Addition: Add K2​CO3​ (2.0 equiv) or DIPEA (2.0 equiv) to the solution.

• Alkylation: Slowly add EBMPP (1.05 equiv) to minimize over-alkylation or quaternary ammonium salt formation.

• Reaction: Heat the mixture to 60 °C for 8–12 hours. Elevated temperatures are often required to overcome the steric hindrance of secondary amines [2].

• Workup: Cool to room temperature, filter off the inorganic salts (if using K2​CO3​ ), and concentrate the filtrate in vacuo.

• Purification: Dissolve the residue in Dichloromethane (DCM), wash with saturated NaHCO3​ and brine, dry over MgSO4​ , and purify via column chromatography.

Quantitative Data Presentation

The following table summarizes the optimized reaction conditions and expected yields for various nucleophile classes reacting with EBMPP.

Nucleophile Type	Preferred Base	Optimal Solvent	Temperature	Reaction Time (h)	Typical Yield (%)
Phenols ( O -alkylation)	K2​CO3​ (1.5 eq)	DMF	RT to 50 °C	4–6	85–95%
Sec. Amines ( N -alkylation)	K2​CO3​ or DIPEA (2.0 eq)	ACN	60 °C to Reflux	8–12	75–90%
Thiols ( S -alkylation)	Et3​N (1.2 eq)	DCM or THF	0 °C to RT	2–4	90–98%
Carboxylic Acids (Esterification)	Cs2​CO3​ (1.0 eq)	DMF	RT	12–18	70–85%

Synthetic Workflow Visualization

The diagram below illustrates the logical progression of utilizing EBMPP as a bifunctional linker, from initial SN​2 alkylation to the final unmasking of the carboxylic acid pharmacophore.

Figure 1: Bifunctional synthetic workflow of EBMPP from SN2 alkylation to final ester saponification.

References

• Benchchem. Efficacy comparison of different protecting groups for phenols in synthesis (Protocol 1: Benzylation of Phenol). Benchchem. 1

• Benchchem. Optimizing N,N-Dibenzylation Reactions: A Technical Support Guide. Benchchem. 2

• Common Organic Chemistry. Benzyl Protection - Benzyl Bromide. Common Organic Chemistry.3

• Benchchem. A Comparative Guide to Alkylating Agents: 1-(Benzyloxy)-2-(chloromethyl)benzene vs. Benzyl Bromide. Benchchem. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzyl Protection - Benzyl Bromide [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Overcoming solubility issues with Ethyl 3-[4-(bromomethyl)phenyl]propanoate in polar solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with Ethyl 3-[4-(bromomethyl)phenyl]propanoate .

This bifunctional intermediate presents a unique dual-challenge in laboratory settings: it is highly lipophilic (making it insoluble in aqueous media) and contains a highly reactive, electrophilic bromomethyl group (making it chemically unstable in many standard polar solvents).

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve stable solubilization without compromising the structural integrity of your compound.

Part 1: Molecular Profiling & Root Cause Analysis

Before troubleshooting, we must establish the causality behind the handling failures of Ethyl 3-[4-(bromomethyl)phenyl]propanoate:

• Hydrophobic Aggregation (The Solubility Issue): The bulky aromatic ring and aliphatic propanoate tail give this molecule a high partition coefficient (LogP). In polar media with high dielectric constants (like water), the solvent cannot form a thermodynamically favorable hydration shell around the molecule, driving rapid, entropically favored precipitation.

• Nucleophilic Substitution (The Stability Issue): The primary benzylic position is highly activated. In polar protic solvents, the solvent stabilizes the transition state, allowing weak nucleophiles to displace the bromide ion via SN1 or SN2 solvolysis[1].

Decision tree for solubilizing reactive benzylic halides without degradation.

Part 2: Troubleshooting FAQs

Q1: Why does my compound completely degrade when I use Methanol or Ethanol to dissolve it? A: Methanol and Ethanol are polar protic solvents. While they effectively solvate the lipophilic regions of the molecule, they also act as nucleophiles. The benzylic carbon attached to the bromide is highly electrophilic. In these solvents, the compound undergoes rapid solvolysis (nucleophilic substitution), where the polar solvent stabilizes the transition state, displacing the bromide to form a methyl or ethyl ether derivative (e.g., Ethyl 3-[4-(methoxymethyl)phenyl]propanoate)[1][2]. Solution: Never use protic solvents for stock solutions of benzyl bromides. Use anhydrous polar aprotic solvents like dry DMSO or DMF.

Q2: I prepared a stock in DMSO, but when I dilute it into my aqueous assay buffer, it immediately turns cloudy. What is happening? A: This is a classic "solvent crash." When a high-concentration DMSO stock is introduced into an aqueous buffer, the dielectric constant of the microenvironment shifts drastically. The compound's high lipophilicity causes it to self-associate to minimize contact with water, leading to nucleation and precipitation. Solution: Keep final DMSO concentrations below 1% v/v, ensure rapid vortexing during addition, or utilize a solubilizing carrier like cyclodextrins (see Workflow below).

Q3: Can I use polar lipids or surfactants to keep it dissolved in biological media? A: Yes, but structural selection is critical. Polar lipids can form mixed colloidal aggregates that encapsulate lipophilic drugs, enhancing solubility. However, you must select long-chain (e.g., C18) unsaturated polar lipids. Unsaturated lipids have a melting temperature (Tm) below 37°C, which prevents tight molecular packing and provides a larger hydrophobic volume to encapsulate your compound[3]. Saturated lipids with a Tm > 37°C will remain rigid and fail to form effective solubilizing aggregates in standard assay conditions[4].

Q4: My DMSO stock loses reactivity after a few weeks in the freezer. Why? A: Two mechanisms are likely at play. First, DMSO is highly hygroscopic; repeated opening of the vial introduces atmospheric moisture, leading to slow hydrolysis of the bromomethyl group into a benzyl alcohol. Second, at elevated temperatures, DMSO can react directly with benzyl halides to form aldehydes (Kornblum oxidation). Solution: Aliquot your stocks in single-use vials under argon or nitrogen, store at -20°C, and thaw only once.

Part 3: Solvent Compatibility & Mechanistic Data

To aid in experimental design, consult the following matrix before selecting a solvent system.

Table 1: Solvent Compatibility and Mechanistic Outcomes

Solvent System	Solubilization Efficacy	Chemical Stability	Mechanistic Causality & Risk Profile
Methanol / Ethanol	High	Low	High risk of rapid SN1/SN2 solvolysis; forms unwanted ether derivatives[1].
Water / PBS	Very Low	Low	Hydrophobic exclusion causes precipitation; slow hydrolysis of bromide to alcohol.
Dry DMSO / DMF	High	High	Excellent solvation. Risk: Hygroscopic degradation if exposed to air; Kornblum oxidation if heated.
20% HP-β-CD in PBS	Moderate	Moderate	Hydrophobic cavity encapsulates the phenyl ring, shielding the reactive bromide from bulk water.
Unsaturated Polar Lipids	High	Moderate	Low Tm (<37°C) allows fluid colloidal aggregation, enhancing aqueous dispersion[4].

Part 4: Validated Experimental Protocols

To introduce Ethyl 3-[4-(bromomethyl)phenyl]propanoate into aqueous environments (e.g., for biological assays or polar reactions) without triggering precipitation or solvolysis, we utilize a Cyclodextrin-Mediated Solubilization Workflow .

Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a hydrophobic internal cavity that sequesters the lipophilic bulk of the molecule, while its hydrophilic exterior maintains aqueous solubility. This acts as a steric shield, temporarily protecting the bromomethyl group from rapid hydrolysis.

Step-by-step workflow for cyclodextrin-mediated aqueous solubilization.

Step-by-Step Methodology: HP-β-CD Encapsulation

This protocol is a self-validating system: successful encapsulation is visually confirmed by the absence of turbidity, and analytically confirmed by Dynamic Light Scattering (DLS).

Step 1: Preparation of Anhydrous Stock

• Purge a glass vial with inert gas (Nitrogen or Argon).

• Dissolve Ethyl 3-[4-(bromomethyl)phenyl]propanoate in anhydrous DMSO (water content ≤0.005%) to a concentration of 50 mM.

• Causality Check: Do not use heat to assist dissolution. Heating benzyl bromides in DMSO initiates Kornblum oxidation.

Step 2: Preparation of the Carrier Matrix

• Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous buffer (e.g., PBS, pH 7.4).

• Filter the solution through a 0.22 µm PES syringe filter to remove any particulate matter that could act as nucleation sites for precipitation.

Step 3: High-Shear Mixing

• Place the HP-β-CD solution on a vortex mixer at medium-high speed.

• Using a precision micropipette, add the 50 mM DMSO stock dropwise directly into the vortex vortex-cone.

• Causality Check: Dropwise addition ensures the local concentration of the compound never exceeds the encapsulation rate of the cyclodextrin, preventing the "solvent crash" nucleation phase.

Step 4: Equilibration & Validation

• Sonicate the mixture in a room-temperature water bath for 5 minutes to ensure complete inclusion complex formation.

• Validation: Measure the solution using Dynamic Light Scattering (DLS). A monodisperse peak indicates successful encapsulation. If large aggregates (>1000 nm) are detected, the compound has precipitated, indicating the DMSO addition was too rapid or the HP-β-CD concentration was insufficient.

Part 5: References

• Let's Talk Academy. (2026). Nucleophilic Substitution in Alkyl Bromides - CSIR NET LIFE SCIENCE COACHING. Retrieved from

• Bensley, B., & Kohnstam, G. (1957). Nucleophilic Substitution Reactions of Benzyl Halides. Part I. The Reaction of Benzyl Chloride with Partly Aqueous Solvents. Journal of the Chemical Society (RSC). Retrieved from

• Vinarov, Z., et al. (2021). Mechanisms of Drug Solubilization by Polar Lipids in Biorelevant Media. ChemRxiv / European Journal of Pharmaceutical Sciences. Retrieved from

• Vinarov, Z., et al. (2021). Mechanisms of drug solubilization by polar lipids in biorelevant media. PubMed. Retrieved from

Sources

• 1. letstalkacademy.com [letstalkacademy.com]
• 2. 957. Nucleophilic substitution reactions of benzyl halides. Part I. The reaction of benzyl chloride with partly aqueous solvents - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Mechanisms of drug solubilization by polar lipids in biorelevant media - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to Mitigating Side Reactions in the Synthesis of Ethyl 3-[4-(bromomethyl)phenyl]propanoate

Welcome to this dedicated technical support guide for the synthesis of Ethyl 3-[4-(bromomethyl)phenyl]propanoate. This resource is tailored for researchers, scientists, and professionals in drug development, offering practical solutions to common challenges encountered during this synthesis. The objective is to provide actionable, field-tested insights to optimize reaction yields and ensure the highest purity of your target compound.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues that may arise during the synthesis, providing a diagnosis of the problem and a step-by-step guide to its resolution.

Issue 1: Low Yield and Formation of Dibrominated Side Product

Question: I am synthesizing Ethyl 3-[4-(bromomethyl)phenyl]propanoate from Ethyl 3-(p-tolyl)propanoate using N-bromosuccinimide (NBS) and a radical initiator (AIBN or benzoyl peroxide). My yields are consistently low, and I'm observing a significant amount of a dibrominated side product, Ethyl 3-[4-(dibromomethyl)phenyl]propanoate. What is causing this, and how can I prevent it?

Root Cause Analysis:

The formation of a dibrominated side product is a classic case of over-bromination. This typically occurs under conditions that favor a second bromination on the benzylic carbon. Key factors include:

• NBS Stoichiometry: An excess of NBS is the most direct cause of over-bromination.

• Reaction Time and Temperature: Prolonged reaction times or high temperatures can lead to uncontrolled radical generation, promoting further bromination.

• Initiator Concentration: A high concentration of the radical initiator can result in a rapid, uncontrolled reaction, increasing the likelihood of side product formation.

Mitigation Strategy:

To minimize the dibrominated product, precise control over the radical bromination reaction is essential.

Step-by-Step Protocol for Controlled Monobromination:

• Reagent Stoichiometry: Carefully measure Ethyl 3-(p-tolyl)propanoate and N-bromosuccinimide (NBS). Employ a slight molar excess of the starting ester relative to NBS (e.g., 1.05 to 1.1 equivalents of the ester to 1.0 equivalent of NBS). This makes NBS the limiting reagent, thus minimizing over-bromination.

• Solvent and Reaction Setup: Use a non-polar solvent like carbon tetrachloride (CCl4) or cyclohexane. These solvents are less likely to participate in side reactions. Set up the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent unwanted reactions with atmospheric oxygen and moisture.

• Controlled Initiation: Use a radical initiator like AIBN (azobisisobutyronitrile). AIBN is often preferred as it is less prone to inducing side reactions. Add the initiator in small portions or use a syringe pump for slow, continuous addition to maintain a low and steady concentration of radicals.

• Temperature and Monitoring: Maintain a consistent temperature, typically the reflux temperature of the chosen solvent. Closely monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is complete when the NBS (which is insoluble in CCl4) has been consumed.

• Work-up Procedure: After the reaction is complete, cool the mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

Data Presentation: Impact of NBS Stoichiometry on Product Distribution

Molar Ratio (Ester:NBS)	Yield of Mono-bromo Product (%)	Yield of Di-bromo Product (%)
1:1.2	~60-70	~20-30
1:1.0	~80-90	~5-15
1.1:1.0	>90	<5

Visualizing the Reaction Pathway:

Caption: Desired vs. side reaction pathways.

Issue 2: Formation of an Impurity with a Similar Polarity to the Product

Question: After purification by column chromatography, I still see an impurity with a very similar Rf value to my desired product. What could this be, and how can I improve the purification?

Root Cause Analysis:

An impurity with similar polarity is often an isomer or a closely related byproduct. A common culprit in this synthesis is a dimeric species, 1,2-bis(4-(3-ethoxy-3-oxopropyl)phenyl)ethane, which can form through a Wurtz-type coupling of the benzylic radical intermediate.

Mitigation and Purification Strategy:

• Reaction Conditions to Minimize Dimer Formation:

  • Maintain a dilute concentration of the starting material to reduce the probability of two benzylic radicals encountering each other.

  • Ensure a sufficient concentration of NBS is present to trap the benzylic radical before it can dimerize.

• Advanced Purification Techniques:

  • Chromatography Solvent System Optimization: A single-solvent system may not provide adequate separation. Experiment with solvent gradients, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity by adding ethyl acetate.

  • Recrystallization: If the product is a solid or can be induced to crystallize, recrystallization is an excellent method for removing closely related impurities. Experiment with different solvent systems, such as ethanol/water or hexane/ethyl acetate mixtures.

Visualizing Dimer Formation:

Caption: Dimer formation via radical coupling.

Frequently Asked Questions (FAQs)

Q1: What is the role of the radical initiator in this reaction?

A1: The radical initiator, such as AIBN or benzoyl peroxide, is essential for starting the free-radical chain reaction. Upon heating, it decomposes to form radicals, which then abstract a hydrogen atom from the methyl group of Ethyl 3-(p-tolyl)propanoate. This generates a benzylic radical that reacts with NBS to form the desired product.

Q2: Can I use a different brominating agent instead of NBS?

A2: While other brominating agents like molecular bromine (Br2) can be used, NBS is generally preferred for benzylic bromination. NBS provides a low, constant concentration of bromine, which is crucial for selectivity and minimizing side reactions like aromatic bromination.

Q3: How do I know when the reaction is complete?

A3: The most reliable methods for monitoring the reaction are TLC or GC. For TLC, spot the reaction mixture alongside your starting material. The disappearance of the starting material spot indicates the reaction's completion. Since NBS is insoluble in many non-polar solvents, its disappearance can also serve as a visual cue.

Q4: What safety precautions should I take during this synthesis?

A4: This synthesis involves hazardous materials and should be performed in a well-ventilated fume hood.

• N-bromosuccinimide (NBS): Corrosive and a lachrymator. Avoid inhalation and contact with skin and eyes.

• Carbon Tetrachloride (if used): Toxic and a suspected carcinogen. Use with extreme caution and consider safer alternatives like cyclohexane or acetonitrile.

• AIBN/Benzoyl Peroxide: Can be explosive upon heating or shock. Handle with care and store appropriately. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

References

• Benchchem. Application Notes: Selective Bromination of 3-Pyridinemethanol using N-Bromosuccinimide.
• Organic Chemistry Portal. Wohl-Ziegler Reaction.
• University of Glasgow.
• Chemistry LibreTexts. 11.
• Chemia. Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3)
• Scientific Update.
• Common Organic Chemistry.
• BYJU'S.
• Scribd.
• Wiley-VCH. Side Reactions in Organic Synthesis.
• Chemistry Steps.
• Organic Letters.
• Chad's Prep®. 10.
• Wikipedia. Wurtz reaction.
• University of Rochester. Organic Reaction Workup Formulas for Specific Reagents.
• Benchchem. Managing exothermic reactions in the synthesis of Ethyl 3-[4-(chloromethyl)
• YouTube.
• J&K Scientific LLC. Wurtz Reaction.
• Chemistry Stack Exchange.
• Transformation Tutoring. A Complete Guide To Radical Reactions.
• Pearson+. Free-radical bromination of the following compound introduces bro... | Study Prep.
• Master Organic Chemistry. N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
• Benchchem.
• Journal of the American Chemical Society. Side Reactions in Organic Synthesis: A Guide to Successful Synthesis Design By Florencio Zaragoza Dörwald (Novo Nordisk A/S, Malov, Denmark). Wiley-VCH Verlag GmbH & Co. KGaA: Weinheim, Germany. 2005. xvi

Troubleshooting degradation of Ethyl 3-[4-(bromomethyl)phenyl]propanoate under basic conditions

Technical Support Center: Troubleshooting Degradation of Ethyl 3-[4-(bromomethyl)phenyl]propanoate Under Basic Conditions

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals experiencing spontaneous degradation, low yields, or complex impurity profiles when utilizing Ethyl 3-[4-(bromomethyl)phenyl]propanoate in base-mediated synthetic steps.

Molecular Vulnerability Profile: The Causality of Degradation

Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a bifunctional molecule containing two highly reactive electrophilic centers, both of which are acutely susceptible to basic conditions. Understanding the kinetic and thermodynamic drivers of these vulnerabilities is the first step in troubleshooting your reaction.

• Vulnerability A: The Ethyl Ester (Saponification) Under aqueous basic conditions (e.g., NaOH, KOH, or even mild bases like K₂CO₃ in the presence of trace water), the ethyl ester undergoes base-promoted hydrolysis (saponification). The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon to form a tetrahedral intermediate. This intermediate collapses to expel the ethoxide leaving group, yielding a carboxylic acid. Because carboxylic acids (pKa ~4-5) are far more acidic than alcohols, the acid is immediately deprotonated to form a carboxylate salt. This rapid acid-base neutralization makes the saponification process thermodynamically highly favorable and strictly irreversible under basic conditions[1]. The C-O bond cleaved is the acyl-oxygen bond.

• Vulnerability B: The Benzylic Bromide (Sₙ2 Nucleophilic Substitution) The bromomethyl group is an exceptional electrophile. The adjacent aromatic ring stabilizes the transition state for Sₙ2 reactions via resonance effects, significantly lowering the activation energy for nucleophilic attack[2]. In the presence of hydroxide or alkoxide bases, the bromide is rapidly displaced to form benzyl alcohols or benzyl ethers, respectively.

Degradation pathways of the substrate under basic conditions.

Quantitative Troubleshooting Matrix

The following table summarizes the empirical degradation profiles observed under various basic conditions, providing a predictive framework for your solvent and base selection.

Base Type	Solvent System	Temperature	Primary Degradation Pathway	Ester Preservation	Benzylic Bromide Preservation
NaOH / KOH (Aqueous)	THF / Water	25°C	Saponification & Sₙ2 Hydrolysis	0% (Complete loss)	< 10%
NaOEt (Alkoxide)	Ethanol	25°C	Transesterification & Etherification	High (as ethyl ester)	0% (Forms benzyl ether)
K₂CO₃ (Mild, Protic)	MeOH / Water	0°C	Saponification	< 50%	Moderate (~50%)
DIPEA / TEA (Non-nucleophilic)	Anhydrous DMF	25°C	Minimal (if strictly anhydrous)	> 95%	> 90%
DBU (Sterically hindered)	Anhydrous DCM	0°C	Minimal	> 98%	> 95%

Step-by-Step Optimized Protocol: Base-Mediated Alkylation

To successfully utilize Ethyl 3-[4-(bromomethyl)phenyl]propanoate as an alkylating agent without triggering its degradation pathways, you must implement a protocol that kinetically favors your desired reaction while starving the degradation pathways of nucleophiles.

Objective: Perform an N-alkylation or O-alkylation while preserving both the ethyl ester and preventing premature benzylic hydrolysis.

Optimized workflow for base-mediated reactions to prevent degradation.

Methodology:

• System Preparation (Moisture Exclusion): Flame-dry all glassware under vacuum and backfill with inert gas (Ar or N₂). Causality: Even atmospheric moisture can generate trace hydroxide ions in the presence of strong bases, initiating the irreversible saponification cascade[1].

• Substrate Dissolution: Dissolve your target nucleophile (e.g., an amine) in an anhydrous, aprotic solvent (e.g., dry DMF, THF, or DCM). Do not use alcohols.

• Base Addition: Add 1.2 to 2.0 equivalents of a sterically hindered, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). Causality: These bases provide the required basicity to scavenge HBr generated during alkylation but are too sterically hindered to attack the highly reactive benzylic carbon or the ester carbonyl[2].

• Electrophile Addition (Temperature Control): Cool the reaction mixture to 0°C using an ice bath. Add Ethyl 3-[4-(bromomethyl)phenyl]propanoate dropwise. Causality: Lowering the temperature reduces the kinetic energy of the system, suppressing higher-activation-energy side reactions (like ester hydrolysis) while allowing the highly favorable Sₙ2 alkylation to proceed.

• Self-Validating Check (In-Process Control): Before proceeding to workup, draw a 5 µL reaction aliquot, quench it immediately in 100 µL of 0.1% Formic Acid in Acetonitrile, and inject it into the LC-MS. Validation: The presence of the intact coupled product mass (containing the ethyl ester) and the absence of the corresponding carboxylic acid mass (M - 28 Da) validates that the anhydrous non-nucleophilic conditions successfully prevented saponification.

• Quenching & Workup: Quench the reaction at 0°C by adding saturated aqueous NH₄Cl. Causality: A mildly acidic quench immediately neutralizes the amine base. If the reaction is quenched with plain water while unreacted base is still present, the sudden introduction of aqueous basic conditions will rapidly hydrolyze the ester during the extraction phase.

Frequently Asked Questions (FAQs)

Q: Why did my product completely convert to a carboxylic acid during the aqueous workup phase? A: This is a classic case of post-reaction saponification. If unreacted base remains in your organic phase and you wash with plain water or brine, you inadvertently create an aqueous basic environment. Saponification is a two-step addition-elimination mechanism that is irreversible under basic conditions because the resulting carboxylic acid is immediately deprotonated to a stable carboxylate salt[1]. Always quench with a mild acid (like sat. NH₄Cl) to neutralize the base before aqueous extraction.

Q: Can I use Potassium Carbonate (K₂CO₃) for my reaction? A: Only if the system is strictly anhydrous. K₂CO₃ is a mild base, but in the presence of water, it generates hydroxide ions via equilibrium. These hydroxide ions will readily attack both the ester carbonyl (causing saponification) and the benzylic bromide (causing Sₙ2 hydrolysis)[2]. If you must use K₂CO₃, use anhydrous grade in a dry aprotic solvent like DMF or Acetone.

Q: I see a major impurity corresponding to a mass of +14 Da in my LC-MS. What happened? A: You likely used methanol as a solvent or co-solvent. The +14 Da shift indicates transesterification (conversion of the ethyl ester to a methyl ester) or nucleophilic substitution at the benzylic position (forming a methyl ether). Methanol acts as a nucleophile under basic conditions. Switch to an aprotic solvent like DCM or THF.

References

• Basic Hydrolysis of Esters - Saponification - Master Organic Chemistry. Master Organic Chemistry.[Link]

• Ch20: Hydrolysis of Esters - University of Calgary. University of Calgary.[Link]

• Selectivity of Aryl and Benzylic Bromination - University of Glasgow. University of Glasgow.[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]

Reference Data & Comparative Studies

Ethyl 3-[4-(bromomethyl)phenyl]propanoate vs methyl ester derivatives in synthesis

In the architecture of active pharmaceutical ingredients (APIs) and complex organic molecules, bifunctional building blocks are indispensable. Among these, 3-[4-(bromomethyl)phenyl]propanoate stands out by offering a highly reactive benzylic bromide for carbon-heteroatom bond formation, coupled with a masked carboxylic acid (the ester) for subsequent functionalization.

However, a recurring dilemma in process chemistry is the selection of the ester protecting group: methyl versus ethyl . While this structural variance seems trivial on paper, as a Senior Application Scientist, I can attest that it profoundly dictates downstream reaction kinetics, impurity profiles, and overall process scalability.

This guide objectively compares the synthetic utility of the methyl and ethyl derivatives of 3-[4-(bromomethyl)phenyl]propanoate, providing the mechanistic causality and self-validating protocols necessary to optimize your synthetic workflows.

Physicochemical & Reactivity Profiling

The primary reactive site in both molecules is the benzylic bromide, which undergoes rapid nucleophilic substitution (SN2) or cross-coupling. Because the ester group is spatially distant from the benzylic position, the SN2 kinetics remain virtually identical between the two derivatives. The divergence in performance lies entirely in the ester's steric profile and its susceptibility to nucleophilic attack at the carbonyl carbon.

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences between the two derivatives to aid in reagent selection.

Parameter	Methyl 3-[4-(bromomethyl)phenyl]propanoate	Ethyl 3-[4-(bromomethyl)phenyl]propanoate
CAS Number	56607-18-2[1]	1228033-28-4 (Representative)
Steric Hindrance (Carbonyl)	Low	Moderate
Relative Saponification Rate	Fast ( krel​ ~ 2.5x)	Slower ( krel​ ~ 1.0x)
Transesterification Risk	High if EtOH is used as co-solvent	High if MeOH is used as co-solvent
Reduction (LiAlH₄)	Yields primary alcohol rapidly[2]	Yields primary alcohol[2]
Optimal Use Case	Rapid library synthesis; when mild, fast deprotection is required.	Multi-step syntheses requiring the ester to survive mild basic conditions.

Mechanistic Causality: The Alkoxy Group's Role in Synthesis

To understand why these performance differences exist, we must examine the physical chemistry of the carbonyl group.

Steric Hindrance and Saponification Kinetics: Base-catalyzed hydrolysis (saponification) involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon, forming a tetrahedral intermediate. The methyl group is smaller than the ethyl group, offering significantly less steric hindrance to the approaching hydroxide nucleophile. Consequently, methyl esters hydrolyze faster than their ethyl counterparts under identical conditions. Furthermore, base-catalyzed hydrolysis is strictly irreversible; the final step—deprotonation of the carboxylic acid by the alkoxide leaving group—yields a resonance-stabilized carboxylate anion that is impervious to further nucleophilic attack, driving the reaction to completion[3].

The Transesterification Trap: Transesterification occurs when an ester is exposed to a different alcohol in the presence of a base or acid catalyst, a reaction commonly utilized in biodiesel production[4]. In API synthesis, this is often an unwanted side reaction. If the ethyl ester derivative is subjected to saponification in a methanol/water mixture, methoxide ions (generated in situ) can attack the carbonyl, temporarily converting the ethyl ester into a methyl ester before final hydrolysis. This creates a mixed intermediate profile that complicates LC-MS monitoring. Causality-driven rule: Always match your alcoholic co-solvent to the ester's alkoxy group (Methanol for methyl esters, Ethanol for ethyl esters).

Reaction Workflow & Logical Decision Tree

The following diagram illustrates the standard synthetic workflow, highlighting the divergence in hydrolysis kinetics based on the chosen ester.

Workflow comparing SN2 alkylation and downstream saponification of methyl vs ethyl esters.

Self-Validating Experimental Protocol

The following protocol details a one-pot, two-step SN2 alkylation and subsequent saponification. The procedure is designed as a self-validating system , utilizing in-process controls (IPCs) to ensure each mechanistic step is complete before proceeding.

Step 1: SN2 N-Alkylation of a Secondary Amine

• Setup: Charge a round-bottom flask with the secondary amine (1.0 equiv) and anhydrous Acetonitrile (MeCN) to achieve a 0.5 M concentration.

• Base Addition: Add Potassium Carbonate (K₂CO₃, 2.0 equiv).

  • Causality: K₂CO₃ is a mild, heterogeneous, non-nucleophilic base. It effectively scavenges the HBr byproduct generated during alkylation without initiating premature hydrolysis of the ester.

• Reagent Addition: Slowly add the chosen 3-[4-(bromomethyl)phenyl]propanoate (1.05 equiv). Heat the suspension to 60 °C.

• Self-Validation (IPC 1): After 2 hours, sample the reaction for TLC (Hexanes/EtOAc, UV detection). The benzylic bromide starting material is highly UV-active. The complete disappearance of this spot validates that the SN2 displacement is complete.

Step 2: Selective Saponification

• Solvent Adjustment: Cool the reaction to room temperature. Add an alcoholic co-solvent equal to the volume of MeCN.

  • Causality: Use Methanol if you started with the methyl ester[1], or Ethanol if you started with the ethyl ester. This prevents cross-contamination via transesterification[4].

• Hydrolysis: Add 3.0 M aqueous NaOH (3.0 equiv). Stir at room temperature.

• Self-Validation (IPC 2): Monitor via LC-MS.

  • For the methyl ester , expect complete conversion to the carboxylate within 30 minutes.

  • For the ethyl ester , expect complete conversion within 1.5 to 2 hours due to increased steric hindrance.

  • Validation: The mass spectrum will show a shift from the ester's [M+H]⁺ peak to the free acid's [M-H]⁻ peak in negative ion mode.

• Workup: Concentrate the mixture in vacuo to remove organic solvents. Dilute with water, extract with Ethyl Acetate to remove unreacted amine impurities, and then acidify the aqueous layer with 1M HCl to pH 3 to precipitate the final carboxylic acid API.

Conclusion: Which should you choose?

The decision between the methyl and ethyl ester of 3-[4-(bromomethyl)phenyl]propanoate should be dictated by your downstream synthetic sequence:

• Choose the Methyl Ester if your synthesis is short and your primary goal is rapid, mild deprotection at the end of the sequence. It is the superior choice for high-throughput library synthesis where time is a critical factor.

• Choose the Ethyl Ester if your synthetic route involves multiple downstream steps that require mild basic conditions (e.g., Suzuki couplings using mild bases like Na₂CO₃). The slight increase in steric bulk provides a necessary kinetic buffer, preventing premature cleavage of the ester protecting group.

References

• Title: methyl 3-[4-(bromomethyl)
• Source: chemguide.co.
• Title: 21.
• Source: monash.

Sources

• 1. nextsds.com [nextsds.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. monash.edu [monash.edu]

Comparing Reactivity: Ethyl 3-[4-(bromomethyl)phenyl]propanoate vs. Chloromethyl Analogs

In synthetic organic chemistry and drug development, bifunctional building blocks are essential for assembling complex molecular architectures. Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a highly valued intermediate featuring two distinct reactive sites: an electrophilic benzylic halide and an aliphatic ethyl ester. A critical decision in synthetic route design is choosing between this bromomethyl substrate and its chloromethyl analog.

As an Application Scientist, optimizing reaction conditions requires balancing reactivity with functional group tolerance. This guide provides an objective, data-driven comparison of these two analogs, focusing on bimolecular nucleophilic substitution (SN2) kinetics, leaving group thermodynamics, and orthogonal stability.

Thermodynamic and Kinetic Causality

The benzylic position is inherently primed for SN2 reactions. The adjacent phenyl ring's pi-system stabilizes the electron-rich transition state by delocalizing the developing charge[1]. However, the choice of the halogen leaving group dictates the activation energy required for the substitution.

• Bond Dissociation Energy (BDE): The C–Br bond in benzylic systems is significantly weaker (BDE ~56–57 kcal/mol) compared to the C–Cl bond (BDE ~68–73 kcal/mol)[2],[3]. This lower thermodynamic barrier directly translates to a faster rate of bond cleavage during the concerted SN2 process.

• Polarizability and Solvation: The bromide anion is larger and more polarizable than the chloride anion. This allows the developing negative charge in the transition state to be diffused over a larger atomic volume, lowering the transition state energy[1]. Furthermore, in polar aprotic solvents, chloride is more tightly solvated than bromide, which can sterically hinder its departure.

• Ester Orthogonality (The Practical Advantage): The primary advantage of the bromomethyl analog is its rapid reaction kinetics at ambient temperatures. Chloromethyl analogs often require elevated temperatures (60 °C to reflux) or the addition of a catalyst (e.g., KI for in situ Finkelstein conversion) to achieve acceptable yields[4]. Harsh heating in the presence of nucleophiles (such as amines or alkoxides) risks unwanted transesterification or hydrolysis of the ethyl propanoate group. The bromomethyl analog provides a wider thermodynamic window, ensuring the ester remains orthogonal and intact.

Quantitative Data Comparison

To objectively evaluate the two substrates, the fundamental physicochemical parameters governing their SN2 reactivity are summarized below.

Parameter	Ethyl 3-[4-(bromomethyl)phenyl]propanoate	Ethyl 3-[4-(chloromethyl)phenyl]propanoate
Leaving Group	Bromide (Br⁻)	Chloride (Cl⁻)
Benzylic C–X BDE	~56–57 kcal/mol[2]	~68–73 kcal/mol[2],[3]
Polarizability	High (diffuses transition state charge)	Moderate (tighter electron cloud)
Relative SN2 Rate	Fast (Baseline: ~50x to 100x)	Slow (Baseline: 1x)[4]
Typical Reaction Temp	0 °C to 25 °C (Room Temperature)	60 °C to Reflux (or requires KI catalyst)
Ester Orthogonality	Excellent (mild conditions preserve ester)	Moderate (harsh heating risks hydrolysis)

Experimental Workflow & Self-Validating Protocol

The following protocol details the SN2 substitution of Ethyl 3-[4-(bromomethyl)phenyl]propanoate with a secondary amine (e.g., piperidine). This method is designed to be self-validating and maximizes the orthogonal stability of the ester group.

Step 1: Reagent Preparation and Solvent Selection

• Dissolve 1.0 equivalent of Ethyl 3-[4-(bromomethyl)phenyl]propanoate in anhydrous Acetonitrile (0.2 M concentration).

• Causality: Acetonitrile is a polar aprotic solvent. It lacks acidic protons, meaning it poorly solvates the nucleophile, thereby maximizing the amine's reactivity. It also readily dissolves both the substrate and the resulting bromide salts.

Step 2: Base and Nucleophile Addition

• Add 2.0 equivalents of finely powdered Potassium Carbonate (K₂CO₃), followed by 1.2 equivalents of piperidine at 0 °C.

• Causality: K₂CO₃ acts as a heterogeneous, non-nucleophilic acid scavenger. It neutralizes the HBr byproduct, preventing the protonation of the piperidine nucleophile without risking the basic hydrolysis of the ethyl ester (which would rapidly occur if an aqueous base like NaOH were used).

Step 3: Reaction Execution and Monitoring (Self-Validation)

• Warm the mixture to room temperature (20–25 °C) and stir for 2–4 hours.

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate eluent. The starting bromomethyl compound is UV-active and relatively non-polar (Rf ~0.6). As the reaction proceeds, a new, more polar UV-active spot (the tertiary amine product) will appear at a lower Rf (~0.2). The complete disappearance of the Rf 0.6 spot validates 100% conversion.

Step 4: Workup and Isolation

• Filter the suspension to remove the K₂CO₃ and KBr salts. Concentrate the filtrate under reduced pressure.

• Partition the residue between Ethyl Acetate and water. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Causality: The filtration step removes inorganic salts early, preventing emulsion formation during the aqueous workup. The mild aqueous wash removes any residual unreacted piperidine.

Mechanistic Visualization

The diagram below illustrates the SN2 transition state and the orthogonal preservation of the propanoate ester when using the highly reactive bromomethyl substrate.

SN2 mechanism of Ethyl 3-[4-(bromomethyl)phenyl]propanoate highlighting orthogonal ester stability.

References

• BenchChem. "A Comparative Guide to the SN2 Reactivity of Benzyl Tosylate and Benzyl Bromide".
• Journal of the American Chemical Society. "Theoretical Study of Carbon−Halogen Bond Dissociation Enthalpies of Substituted Benzyl Halides. How Important Are Polar Effects?".
• The Journal of Chemical Physics. "Determination of Some Carbon‐Chlorine Bond Dissociation Energies".
• The Journal of Organic Chemistry. "Effect of Allylic Groups on SN2 Reactivity".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Electrophile Selection: Ethyl 3-[4-(bromomethyl)phenyl]propanoate vs. Standard Benzyl Bromide

Introduction

As molecular targets in medicinal chemistry grow increasingly complex, the reagents used to assemble them must evolve from simple building blocks to programmable, multi-functional scaffolds. In the synthesis of1 [1], antibody-drug conjugates (ADCs), and extended peptidomimetics, the choice of benzylic electrophile is a critical branch point.

While standard benzyl bromide (BnBr) remains the ubiquitous choice for terminal protection, functionalized derivatives like Ethyl 3-[4-(bromomethyl)phenyl]propanoate (CAS: 56703-35-6) offer profound strategic advantages. This guide objectively compares these two electrophiles, focusing on reactivity profiles, handling, and their respective roles in advanced synthetic workflows.

Mechanistic & Reactivity Profiling

1. Electrophilicity and SN2 Kinetics Both reagents undergo rapid bimolecular nucleophilic substitution (SN2) at the benzylic carbon. However, the para-alkyl substitution (the ethyl propanoate chain) on Ethyl 3-[4-(bromomethyl)phenyl]propanoate acts as a weak electron-donating group (EDG) via hyperconjugation. This electronic effect slightly stabilizes the partial positive charge developing at the benzylic position in the SN2 transition state. Consequently, it exhibits marginally faster reaction kinetics with weak nucleophiles compared to unsubstituted benzyl bromide, a phenomenon well-documented in asymmetric 2 [2].

2. Orthogonal Reactivity (The Bifunctional Advantage) Standard benzyl bromide is a "dead-end" electrophile. Once the benzyl group is installed, the moiety is chemically inert under standard conditions, acting primarily as a protecting group or a terminal lipophilic appendage. Conversely, Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a bifunctional linker. Following the initial benzylic alkylation, the ethyl ester serves as an orthogonal handle. It can be selectively saponified to a carboxylic acid, unmasking a new electrophilic site for subsequent peptide coupling without disrupting the newly formed benzylic linkage.

3. Safety and Handling Benzyl bromide is a notorious lachrymator with high volatility. The addition of the propanoate ester significantly increases the molecular weight and lowers the vapor pressure. This transforms a highly hazardous, tear-inducing lachrymator into a manageable benchtop reagent, vastly improving laboratory safety profiles and scalability.

Logical decision tree for selecting benzylic electrophiles based on downstream needs.

Quantitative Comparison

Property/Metric	Benzyl Bromide	Ethyl 3-[4-(bromomethyl)phenyl]propanoate
Chemical Structure	Ph-CH₂Br	EtOOC-CH₂-CH₂-C₆H₄-CH₂Br
Molecular Weight	171.04 g/mol	271.15 g/mol
Role in Synthesis	Terminal capping / Protection	Bifunctional linker / Scaffold extension
Downstream Handles	None	Ester (Hydrolysis, Reduction, Grignard)
Lachrymatory Potential	Severe (Requires strict fume hood use)	Low to Moderate (Reduced volatility)
Relative SN2 Rate	Baseline (1.0x)	Slightly enhanced (>1.0x) due to para-alkyl EDG

Experimental Workflows

To demonstrate the utility of Ethyl 3-[4-(bromomethyl)phenyl]propanoate, the following self-validating protocols outline a standard two-step linker extension workflow.

Protocol A: Chemoselective N-Alkylation (Linker Installation)

Objective: Alkylate a secondary amine using Ethyl 3-[4-(bromomethyl)phenyl]propanoate. Causality: K₂CO₃ is chosen as a mild, insoluble inorganic base in acetonitrile. It efficiently scavenges the HBr by-product generated during the SN2 reaction without hydrolyzing the ethyl ester (which would prematurely occur if aqueous NaOH were used).

• Preparation: Dissolve the target secondary amine (1.0 equiv) in anhydrous acetonitrile to achieve a 0.2 M concentration.

• Base Addition: Add finely powdered K₂CO₃ (2.0 equiv) and stir the suspension for 10 minutes at room temperature to ensure uniform distribution.

• Electrophile Addition: Add Ethyl 3-[4-(bromomethyl)phenyl]propanoate (1.1 equiv) dropwise via syringe.

• Reaction: Heat the suspension to 60 °C for 4–6 hours.

  • Self-Validation: Monitor the reaction via LC-MS or TLC. The complete disappearance of the benzylic bromide mass/spot indicates successful conversion. The mass of the product should reflect the intact ethyl ester.

• Workup: Filter the mixture through a Celite pad to remove inorganic salts, concentrate the filtrate under reduced pressure, and purify via flash chromatography.

Protocol B: Saponification for Downstream Amidation

Objective: Unmask the carboxylic acid for subsequent PROTAC or peptide coupling. Causality: LiOH in a mixed aqueous/organic solvent system (THF/H₂O) provides hydroxide ions to attack the ester carbonyl. The biphasic nature requires THF for substrate solubility, while the reaction is kept at 0 °C to room temperature to prevent unwanted benzylic oxidation.

• Preparation: Dissolve the alkylated product from Protocol A in a 3:1:1 mixture of THF:MeOH:H₂O (0.1 M).

• Hydrolysis: Add LiOH monohydrate (3.0 equiv) at 0 °C. Warm the mixture to room temperature and stir for 2 hours.

  • Self-Validation: Monitor by TLC. The starting material spot will disappear, replaced by a highly polar baseline spot (the carboxylate salt).

• Acidification: Cool the mixture to 0 °C and carefully acidify with 1M HCl to pH 3.

  • Causality & Validation: Adjusting to pH 3 protonates the carboxylate into a neutral carboxylic acid, ensuring it partitions completely into the organic layer during extraction.

• Extraction: Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the free carboxylic acid ready for HATU/EDC coupling.

Stepwise workflow demonstrating orthogonal reactivity of the bifunctional linker.

References

• Zoppi, V., et al. (2022). A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

• Ooi, T., & Maruoka, K. (2003). Enantioselective Amino Acid Synthesis by Chiral Phase-Transfer Catalysis. Chemical Reviews, ACS Publications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Disposal of Ethyl 3-[4-(bromomethyl)phenyl]propanoate: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Ethyl 3-[4-(bromomethyl)phenyl]propanoate, a brominated organic compound. By understanding the chemical nature of this substance and the principles of hazardous waste management, researchers can ensure the safety of themselves, their colleagues, and the environment.

Understanding the Compound: Why Special Disposal is Crucial

Ethyl 3-[4-(bromomethyl)phenyl]propanoate's structure contains a bromine atom, which classifies it as a halogenated organic compound.[1] Halogenated organics pose specific environmental and health risks if not disposed of correctly. Bromine-containing compounds, in particular, are recognized as hazardous waste and are subject to stringent disposal regulations to prevent environmental contamination.[2][3] Improper disposal can lead to the formation of harmful byproducts and persistent environmental pollutants. Therefore, a dedicated and informed approach to its disposal is not just a matter of regulatory compliance, but a fundamental aspect of responsible scientific practice.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to handle Ethyl 3-[4-(bromomethyl)phenyl]propanoate with appropriate safety measures.

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).[5]

• Body Protection: A fully buttoned laboratory coat is mandatory.[5]

Work Area:

• All handling and preparation for disposal should be conducted within a certified laboratory chemical fume hood to minimize inhalation exposure.[5]

• Ensure that an eyewash station and safety shower are readily accessible.[6]

Step-by-Step Disposal Procedure

The following protocol outlines the systematic process for the safe disposal of Ethyl 3-[4-(bromomethyl)phenyl]propanoate.

Step 1: Waste Segregation - The First Line of Defense

The principle of waste segregation is to prevent dangerous chemical reactions and to facilitate proper treatment and disposal.[7]

• Action: Designate a specific, clearly labeled hazardous waste container for "Halogenated Organic Waste."[1][8] This container should be made of a compatible material, such as glass or polyethylene.

• Rationale: Mixing halogenated organic compounds with other waste streams, such as non-halogenated organics or aqueous waste, can lead to unforeseen reactions and complicates the disposal process.[7][9] Segregation ensures that the waste can be sent to a facility equipped to handle this specific class of chemicals.

Step 2: Waste Collection

• Action for Pure Compound and Concentrated Solutions: Carefully transfer the Ethyl 3-[4-(bromomethyl)phenyl]propanoate waste into the designated "Halogenated Organic Waste" container.

• Action for Contaminated Materials: Any materials that have come into contact with the compound, such as gloves, pipette tips, and absorbent pads used for spills, must also be considered hazardous waste.[8] Place these items in a separate, clearly labeled solid hazardous waste container.

• Rationale: Cross-contamination of non-hazardous waste streams must be avoided to minimize the volume of hazardous waste generated and to prevent the accidental release of the chemical into the environment.

Step 3: Container Management

• Action: Keep the waste container securely closed at all times, except when adding waste.[9] Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

• Rationale: A sealed container prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere, protecting personnel from inhalation hazards. The headspace is a crucial safety measure to prevent pressure buildup within the container.

Step 4: Labeling and Documentation

• Action: The "Halogenated Organic Waste" container must be labeled with the full chemical name: "Ethyl 3-[4-(bromomethyl)phenyl]propanoate" and the approximate quantity.[9]

• Rationale: Accurate labeling is a regulatory requirement and provides essential information for the waste disposal company to handle the material safely and appropriately.

Step 5: Storage Pending Disposal

• Action: Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be cool, dry, and well-ventilated, away from incompatible materials such as strong oxidizing agents and bases.[8]

• Rationale: Proper storage conditions prevent the degradation of the waste and reduce the risk of accidental spills or reactions.

Step 6: Professional Disposal

• Action: Arrange for the collection of the hazardous waste by a licensed and certified waste disposal company.[10] Provide them with a detailed inventory of the waste.

• Rationale: Professional hazardous waste disposal companies have the expertise and equipment to transport, treat, and dispose of chemical waste in compliance with all local, state, and federal regulations.[2] The primary method for the disposal of brominated organic compounds is high-temperature incineration in a facility equipped with advanced emission control systems to neutralize harmful byproducts.[2]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is critical to mitigate risks.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your supervisor or safety officer.

• Contain the Spill: For small, manageable spills, wear appropriate PPE and contain the liquid using an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.

• Collect the Waste: Carefully collect the absorbed material and any contaminated items into a designated hazardous waste container.[5]

• Decontaminate the Area: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Report the Incident: Document and report the spill according to your institution's safety protocols.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Ethyl 3-[4-(bromomethyl)phenyl]propanoate.

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
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Personal protective equipment for handling Ethyl 3-[4-(bromomethyl)phenyl]propanoate

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a self-validating system dictated by chemical physics. Handling Ethyl 3-[4-(bromomethyl)phenyl]propanoate (CAS: 56703-35-6) requires rigorous operational discipline. This guide synthesizes mechanistic causality with field-proven protocols to ensure your drug development workflows remain safe, efficient, and scientifically sound.

Hazard Causality & Mechanistic Safety (E-E-A-T)

To design an effective safety protocol, we must first understand why this compound is hazardous. Ethyl 3-[4-(bromomethyl)phenyl]propanoate is a highly reactive . Due to the presence of the electrophilic bromomethyl group, it shares a severe hazard profile with benzyl bromide[1].

• Electrophilicity & Tissue Damage: The bromomethyl moiety undergoes rapid nucleophilic substitution ( SN​2 ) reactions. Upon contact with physiological environments, it indiscriminately alkylates nucleophilic sites on proteins and DNA, leading to irreversible cellular damage and chemical burns[1][2].

• Lachrymatory Action: The compound's volatility, combined with its reactivity toward the aqueous mucous membranes of the eyes, rapidly generates hydrobromic acid (HBr). This causes intense tearing, severe eye damage, and respiratory irritation[3].

• Exothermic Reactivity: Alkylation reactions involving this compound are highly exothermic. Rapid addition to a nucleophilic reaction mixture can trigger a [4].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for potent alkylating agents. The following matrix summarizes the quantitative and qualitative requirements for handling this compound safely[5][6].

Protective Gear	Specification & Quantitative Metric	Mechanistic Causality
Hand Protection	Inner Nitrile (4 mil) + Outer Butyl Rubber (14 mil). Breakthrough > 240 mins [7].	Alkyl halides easily permeate standard thin nitrile. Butyl rubber provides superior breakthrough resistance against [6].
Eye/Face Protection	Indirect-vent goggles + Face shield. 100% UV/Splash coverage [5].	Prevents vapor intrusion (lachrymator effect) and protects the face against unexpected exothermic splash hazards[5].
Body Protection	Flame-resistant (FR) lab coat + Neoprene apron. 0% exposed skin [5].	Protects against the corrosive degradation of standard cotton lab coats and prevents secondary dermal exposure[5].
Respiratory	Certified Chemical Fume Hood. Face velocity: 80–100 fpm [4].	Actively captures volatile lachrymatory vapors and highly toxic HBr gas generated upon ambient moisture contact[3][4].

Step-by-Step Operational Methodology

Every step in this workflow is designed to mitigate the exothermic and lachrymatory risks associated with the bromomethyl group.

Phase 1: Pre-Experiment Setup

• Fume Hood Verification: Ensure the fume hood is fully operational (80-100 fpm). Clear the hood of unnecessary clutter to maintain laminar airflow and prevent vapor escape[4].

• Inert Atmosphere Preparation: Purge your reaction vessel with an inert gas (Nitrogen or Argon). This prevents the premature hydrolysis of the bromomethyl group, which would otherwise generate corrosive HBr gas[3].

Phase 2: Transfer and Weighing

• Closed-System Transfer: Weigh the compound exclusively inside the fume hood using a closed analytical balance. If a hood-enclosed balance is unavailable, use a tared, tightly sealed vial for transport to minimize vapor exposure.

• Tool Selection: Use clean, non-sparking spatulas. Strictly avoid cross-contamination with nucleophilic solvents (e.g., water, alcohols, amines) during the transfer process[5].

Phase 3: Reaction Execution

• Temperature Control: Immerse the primary reaction flask in an ice-water bath to maintain an internal temperature of 0–5 °C prior to the addition of the alkylating agent[4].

• Dropwise Addition: Add the Ethyl 3-[4-(bromomethyl)phenyl]propanoate slowly and dropwise using a pressure-equalizing addition funnel or a calibrated syringe pump. Never add the reagent in a single bolus. This is the critical step to prevent uncontrolled exothermic runaway reactions[4].

• Continuous Monitoring: Maintain vigorous magnetic or mechanical stirring throughout the addition to prevent localized concentration spikes that could lead to sudden thermal excursions[4].

Spill Response and Disposal Plan

In the event of a spill, standard structural firefighters' gear provides limited protection against direct chemical contact; immediate, targeted chemical neutralization is required[8].

Immediate Spill Protocol

• Evacuate & Isolate: Immediately evacuate non-essential personnel, lower the fume hood sash, and remove all potential ignition sources[9].

• Dry Containment: Cover the spill entirely with a dry, inert absorbent material such as dry sand, vermiculite, or soda ash. Do not use water , as it will violently react to form toxic HBr gas[5][9].

• Chemical Neutralization: Carefully apply a 2:1 molar excess of a mild base (e.g., 10% sodium carbonate solution) or an amine-based neutralizing agent to the absorbed mixture. Stir gently to quench the active alkylating agent[7][9].

• Collection: After allowing 2 hours for complete neutralization, sweep the solid waste into a chemically compatible, sealable high-density polyethylene (HDPE) container using non-sparking tools[7][9].

Waste Disposal

• Label the container clearly as "Hazardous Chemical Waste: Alkylating Agent / Corrosive."

• Store the waste in a designated Secondary Accumulation Area (SAA), strictly segregated from strong bases, oxidizers, and alcohols[5][10].

• Request an immediate pickup by your facility's Environmental Health and Safety (EHS) department[10].

Workflow Visualization

Fig 1. Operational workflow and emergency spill response protocol for handling alkylating agents.

References

• Title: Chemistry Practical Safety Guidelines | Source: University of British Columbia (UBC) | URL: [Link]

• Title: Hazardous Substance Fact Sheet: Benzyl Bromide | Source: State of New Jersey | URL: [Link]

• Title: Guidelines: Handling and Disposal of Chemicals | Source: Purdue University Engineering | URL: [Link]

• Title: PubChem Compound Summary for CID 7498, Benzyl Bromide | Source: National Center for Biotechnology Information | URL: [Link]

• Title: Glove Selection Guide | Source: University of Edinburgh | URL: [Link]

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